2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid

• CAS: 89180-20-1

Core Science & Biosynthesis

An In-depth Technical Guide to 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid: Synthesis, Properties, and Therapeutic Potential

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides a comprehensive technical overview of 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid, a heterocyclic compound featuring the s-triazine core. While specific experimental data for this exact molecule is limited in publicly accessible literature, this document synthesizes information from closely related analogues to present its core properties, a plausible synthetic route, and its potential within medicinal chemistry and drug development. The 1,3,5-triazine scaffold is a well-established pharmacophore known for a wide array of biological activities, making this compound a molecule of significant interest.

Molecular Profile and Physicochemical Properties

2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid (CAS No. 89180-20-1) is a derivative of melamine, substituted with an acetic acid group.[1] This structure combines the rigid, nitrogen-rich triazine ring, known for its ability to form multiple hydrogen bonds, with a flexible carboxylic acid side chain, which can participate in ionic interactions and further hydrogen bonding. These features are critical for its potential interactions with biological targets.

Chemical Structure and Identifiers

• IUPAC Name: 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid

• CAS Number: 89180-20-1[1]

• Molecular Formula: C₅H₇N₅O₂[1]

• Molecular Weight: 169.14 g/mol [1]

• SMILES: C(C1=NC(=NC(=N1)N)N)C(=O)O[1]

Predicted Physicochemical Properties

The following properties have been computationally predicted and provide a baseline for understanding the molecule's behavior in biological and chemical systems. These values are crucial for initial assessments in drug design, such as predicting absorption, distribution, metabolism, and excretion (ADME) profiles.

Property	Value	Source
Topological Polar Surface Area (TPSA)	128.01 Ų	[1]
LogP (Octanol-Water Partition Coeff.)	-1.3369	[1]
Hydrogen Bond Donors	3	[1]
Hydrogen Bond Acceptors	6	[1]
Rotatable Bonds	2	[1]

The low LogP value suggests high hydrophilicity, indicating that the compound is likely to be soluble in aqueous media but may have limited passive diffusion across biological membranes. The high TPSA further supports its polar nature.

Synthesis and Chemical Logic

Proposed Synthetic Pathway

A logical approach involves a two-step nucleophilic substitution followed by hydrolysis. The first step would be the substitution of one chlorine atom with a malonic ester carbanion, followed by the substitution of the remaining two chlorines with ammonia. The final step would be the hydrolysis and decarboxylation of the malonic ester to yield the desired acetic acid moiety.

Caption: Proposed synthetic workflow for the target compound.

Detailed Experimental Protocol (Proposed)

This protocol is a hypothetical, yet chemically sound, procedure based on standard laboratory practices for triazine chemistry.

Step 1: Synthesis of Diethyl 2-(4,6-dichloro-1,3,5-triazin-2-yl)malonate

• To a stirred solution of diethyl malonate (1.0 eq) in anhydrous tetrahydrofuran (THF) at 0 °C under an inert atmosphere (N₂ or Ar), add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq) portion-wise.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature for 1 hour to ensure complete formation of the enolate.

• In a separate flask, dissolve 2,4,6-trichloro-1,3,5-triazine (1.0 eq) in anhydrous THF.

• Cool the enolate solution back to 0 °C and add the solution of cyanuric chloride dropwise over 30 minutes.

• Let the reaction mixture stir at 0 °C for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl).

• Extract the product with ethyl acetate. The combined organic layers should be washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Step 2: Synthesis of Diethyl 2-(4,6-diamino-1,3,5-triazin-2-yl)malonate

• Dissolve the purified dichloro-intermediate (1.0 eq) in a suitable solvent such as 1,4-dioxane or THF.

• Add an excess of concentrated aqueous ammonia (e.g., 10-20 eq).

• Heat the mixture in a sealed pressure vessel at a temperature between 80-120 °C for 12-24 hours. The progress of the reaction should be monitored by TLC or LC-MS.

• After cooling to room temperature, the solvent is removed under reduced pressure. The resulting solid can be triturated with water or a suitable organic solvent to remove excess ammonia and salts.

• The solid product can be collected by filtration and dried. Further purification may be achieved by recrystallization.

Step 3: Synthesis of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid

• Suspend the diamino-malonate intermediate (1.0 eq) in a solution of aqueous hydrochloric acid (e.g., 6 M HCl).

• Heat the mixture to reflux (approximately 100-110 °C) for 6-12 hours to effect both ester hydrolysis and decarboxylation.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the reaction mixture in an ice bath. The product may precipitate from the acidic solution.

• Adjust the pH of the solution to near neutral (pH ~6-7) with a base such as sodium hydroxide (NaOH) or sodium bicarbonate (NaHCO₃) to precipitate the final product if it is soluble in acid.

• Collect the solid by filtration, wash with cold water and then a small amount of cold ethanol or acetone, and dry under vacuum.

Potential Biological Activity and Therapeutic Applications

The 1,3,5-triazine core is recognized as a "privileged scaffold" in medicinal chemistry due to its presence in a multitude of biologically active compounds.[4] Derivatives have shown a wide range of pharmacological activities, including anticancer, antifungal, antibacterial, antiviral, and anti-inflammatory properties.[5][6]

Anticancer Potential

Many diamino-1,3,5-triazine derivatives have been investigated as anticancer agents.[4][5] Their mechanism of action often involves the inhibition of key enzymes in cellular proliferation pathways. For instance, certain substituted triazines act as inhibitors of dihydrofolate reductase (DHFR), an enzyme crucial for nucleotide synthesis, similar to the established drug methotrexate. Others have been shown to inhibit kinases involved in cell signaling pathways like PI3K/mTOR.[5] A study on 4,6-diamino-1,3,5-triazine-2-carbohydrazides demonstrated low micromolar IC₅₀ values against human breast cancer cell lines (MDA-MB-231 and MCF-7).[7] The presence of the acetic acid group in our target molecule introduces a potential binding site for interaction with amino acid residues in enzyme active sites, making it a prime candidate for evaluation as an enzyme inhibitor.

Antifungal and Antibacterial Activity

Substituted s-triazine derivatives have been reported to possess significant antimicrobial properties. A recent study highlighted a series of 4,6-disubstituted s-triazin-2-yl amino acid derivatives that exhibited potent antifungal activity against Candida albicans, with some compounds showing higher efficacy than the standard drug clotrimazole.[7] The proposed mechanism for these compounds was the inhibition of N-myristoyltransferase (NMT), an enzyme essential for fungal viability.[7] Given the structural similarity, 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid is a strong candidate for antifungal screening. Additionally, the triazine core is a known component in compounds with antibacterial activity, suggesting this molecule may also warrant investigation against bacterial pathogens.[8]

Characterization and Analytical Methods

Proper characterization is essential to confirm the identity and purity of the synthesized compound. The following techniques would be employed.

Spectroscopic Analysis (Expected Results)

• ¹H NMR (Proton NMR): In a suitable solvent like DMSO-d₆, one would expect to see a singlet for the methylene protons (–CH₂–) of the acetic acid group, likely in the range of 3.0-4.0 ppm. The amine protons (–NH₂) would likely appear as a broad singlet, and its chemical shift would be concentration and solvent-dependent. The carboxylic acid proton (–COOH) would appear as a very broad singlet at a downfield chemical shift (>10 ppm).

• ¹³C NMR (Carbon NMR): Distinct signals would be expected for the triazine ring carbons (typically in the 160-170 ppm region), the carbonyl carbon of the carboxylic acid (~170-180 ppm), and the methylene carbon (~30-40 ppm).

• Infrared (IR) Spectroscopy: Characteristic absorption bands would confirm the presence of key functional groups:

  • N-H stretching of the amino groups (a pair of bands around 3100-3500 cm⁻¹).

  • C=O stretching of the carboxylic acid (around 1700-1725 cm⁻¹).

  • Broad O-H stretching from the carboxylic acid (2500-3300 cm⁻¹).

  • C=N stretching of the triazine ring (around 1500-1600 cm⁻¹).

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be used to confirm the molecular formula by providing a highly accurate mass-to-charge ratio (m/z) for the molecular ion [M+H]⁺ or [M-H]⁻.

Purity Assessment

• High-Performance Liquid Chromatography (HPLC): HPLC is the standard method for assessing the purity of a final compound. Using a suitable column (e.g., C18) and mobile phase, the purity can be quantified by the area of the product peak relative to the total peak area.

• Melting Point (mp): A sharp melting point range is indicative of a pure crystalline solid. For related diamino-s-triazine structures, melting points are often high, sometimes exceeding 300 °C.

Protocol for In Vitro Anticancer Activity Screening

To evaluate the therapeutic potential of 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid, a standard cell viability assay is the first crucial step.

MTT Cell Viability Assay

This colorimetric assay measures the metabolic activity of cells and is widely used to assess cytotoxicity of potential medicinal agents.

Caption: Workflow for the MTT cell viability assay.

Methodology:

• Cell Culture: Culture a relevant human cancer cell line (e.g., MCF-7 for breast cancer, A549 for lung cancer) in appropriate media supplemented with fetal bovine serum (FBS) and antibiotics at 37 °C in a humidified 5% CO₂ incubator.

• Seeding: Trypsinize and count the cells. Seed the cells into 96-well microtiter plates at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Treatment: Prepare a stock solution of 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid in a suitable solvent (e.g., DMSO or sterile PBS, depending on solubility). Perform serial dilutions to obtain a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Add the compound dilutions to the wells. Include vehicle-only controls and untreated controls.

• Incubation: Incubate the treated plates for 48 or 72 hours.

• Assay: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Mitochondrial dehydrogenases in living cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the media and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance of the plates on a microplate reader at a wavelength of 570 nm.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results and determine the half-maximal inhibitory concentration (IC₅₀) value, which represents the concentration of the compound required to inhibit cell growth by 50%.

Conclusion and Future Directions

2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid represents a molecule of high interest for chemical and biological exploration. Its structure, built upon the versatile s-triazine scaffold, suggests significant potential for forming targeted interactions with biomolecules. Drawing from the extensive research on related diamino-triazine derivatives, this compound is a promising candidate for screening as an anticancer and antimicrobial agent. The proposed synthetic route provides a clear and feasible path to obtaining the material for such studies. Future research should focus on the successful synthesis and purification of the compound, followed by thorough spectroscopic characterization. Subsequent in-depth biological evaluation, starting with broad screening and progressing to mechanism-of-action studies for any confirmed activities, will be crucial in uncovering the full therapeutic potential of this intriguing molecule.

References

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• Brzozowski, Z., et al. (1980). [Derivatives of diamino-1,3,5-triazine. II. Synthesis of some derivative of 2-amino-4-(5-ethyl-4-methyl-2-pyrazoline)-1,3,5-triazine with potential hypoglycemic effect]. Acta Poloniae Pharmaceutica, 37(6), 607-13. Available from: [Link]

• Scott, P. J. H., et al. (2014). Design, synthesis and in vitro anticancer evaluation of 4,6-diamino-1,3,5-triazine-2-carbohydrazides and -carboxamides. Bioorganic & Medicinal Chemistry Letters, 24(1), 248-251. Available from: [Link]

• Kaur, R., et al. (2016). Design, synthesis and biological evaluation of 6-aryl-1,6-dihydro-1,3,5-triazine-2,4-diamines as antiplasmodial antifolates. European Journal of Medicinal Chemistry, 119, 110-122. Available from: [Link]

• Popa, A., et al. (2024). Synthesis, Characterization and Biological Activity Evaluation of Some 1,N-bis-(4-amino-5-mercapto-1,2,4-triazol-3-yl) Alkanes. Molecules, 29(14), 3328. Available from: [Link]

• D'Silva, C. (2021). A Facile Route to Melaminophenyl Boronates using 2, 4-Diazido-6- Chloro-1, 3, 5-Triazine as an Electrophilic Reagent. Organic Chemistry Plus, 2(1), 1-6. Available from: [Link]

• de Sousa, J. S., et al. (2012). Methyl 2-(4,6-dichloro-1,3,5-triazin-2-ylamino)acetate. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 3), o769. Available from: [Link]

• Kamal, A., et al. (2019). One pot synthesis, molecular structure and spectroscopic studies (X-ray, IR, NMR, UV–Vis) of novel 2-(4,6-dimethoxy-1,3,5-triazin-2-yl) amino acid ester derivatives. Journal of Molecular Structure, 1179, 747-758. Available from: [Link]

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An In-depth Technical Guide to 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid (CAS Number: 89180-20-1)

For Researchers, Scientists, and Drug Development Professionals

Foreword: The s-Triazine Scaffold - A Privileged Structure in Medicinal Chemistry

The 1,3,5-triazine, or s-triazine, core is a six-membered heterocyclic motif that has garnered significant attention in the field of drug discovery. Its planar, aromatic nature, and the presence of three nitrogen atoms, provide a unique electronic and structural framework for molecular design. This scaffold is not merely a passive linker but an active participant in molecular interactions, capable of forming multiple hydrogen bonds and engaging in π-stacking. The versatility of the s-triazine ring allows for the introduction of various substituents at the 2, 4, and 6 positions, enabling the fine-tuning of physicochemical properties and biological activity. Numerous s-triazine derivatives have been developed with a wide spectrum of pharmacological activities, including anticancer, antiviral, antimicrobial, and anti-inflammatory properties.[1][2][3][4] Notably, three s-triazine derivatives, altretamine, gedatolisib, and enasidenib, have received regulatory approval for the treatment of various cancers, underscoring the clinical significance of this scaffold.[5] This guide focuses on a specific derivative, 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid, a molecule that combines the established biological potential of the diaminotriazine core with a carboxylic acid functionality, opening avenues for novel therapeutic applications.

Core Compound Profile: 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid

This section provides a summary of the fundamental physicochemical properties of the title compound.

Property	Value	Source
CAS Number	89180-20-1	[6][7]
Molecular Formula	C₅H₇N₅O₂	[6][7]
Molecular Weight	169.14 g/mol	[6][7]
SMILES	O=C(O)CC1=NC(N)=NC(N)=N1	[7]
Appearance	White to Almost white powder to crystal	[8]
Purity	≥98% (commercially available)	[6]
Storage	Sealed in dry, 2-8°C	[6][7]
Topological Polar Surface Area (TPSA)	128.01 Ų	[6]
logP	-1.3369	[6]
Hydrogen Bond Donors	3	[6]
Hydrogen Bond Acceptors	6	[6]
Rotatable Bonds	2	[6]

Synthesis and Mechanism: A Rational Approach to Construction

The synthesis of substituted s-triazines predominantly relies on the sequential nucleophilic substitution of the chlorine atoms of 2,4,6-trichloro-1,3,5-triazine (cyanuric chloride). The reactivity of the chlorine atoms decreases with each substitution, allowing for a controlled and stepwise introduction of different nucleophiles.

A plausible and efficient synthetic route to 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid would involve the reaction of cyanuric chloride with an appropriate carbon nucleophile to introduce the acetic acid moiety, followed by the substitution of the remaining two chlorine atoms with ammonia. However, a more established and likely successful approach, based on the known reactivity of cyanuric chloride, involves the initial introduction of the amino groups, followed by the displacement of the final chlorine with a carbanion equivalent of acetic acid.

Proposed Synthetic Pathway

A logical synthetic strategy would be a two-step process starting from the readily available cyanuric chloride.

Step 1: Synthesis of 2-Chloro-4,6-diamino-1,3,5-triazine

The first step involves the reaction of cyanuric chloride with two equivalents of ammonia. This reaction is typically carried out at low temperatures to favor disubstitution and minimize the formation of melamine (2,4,6-triamino-1,3,5-triazine).

Step 2: Introduction of the Acetic Acid Moiety

The resulting 2-chloro-4,6-diamino-1,3,5-triazine can then be reacted with a suitable carbanion equivalent of acetic acid, such as the enolate of ethyl acetate, followed by hydrolysis of the ester to yield the final product.

Experimental Protocol: A Self-Validating System

The following is a detailed, step-by-step methodology for the proposed synthesis. This protocol is designed to be self-validating by including in-process checks and purification steps to ensure the identity and purity of the intermediates and the final product.

Materials:

• Cyanuric chloride

• Ammonia (aqueous solution)

• Diethyl malonate

• Sodium ethoxide

• Ethanol

• Hydrochloric acid

• Sodium hydroxide

• Dichloromethane

• Ethyl acetate

• Hexane

• Anhydrous sodium sulfate

• Deionized water

Instrumentation:

• Magnetic stirrer with heating and cooling capabilities

• Round-bottom flasks and reflux condenser

• Separatory funnel

• Rotary evaporator

• Melting point apparatus

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• UV lamp for TLC visualization

• Nuclear Magnetic Resonance (NMR) spectrometer

• Infrared (IR) spectrometer

• High-Resolution Mass Spectrometer (HRMS)

Step 1: Synthesis of 2-Chloro-4,6-diamino-1,3,5-triazine

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve cyanuric chloride (1 equivalent) in acetone at 0-5°C.

• Ammonia Addition: Slowly add an aqueous solution of ammonia (2 equivalents) dropwise to the stirred solution of cyanuric chloride, maintaining the temperature below 5°C. The causality behind this low temperature is to control the exothermicity of the reaction and to favor the disubstitution product over the trisubstituted melamine.

• Reaction Monitoring: Monitor the progress of the reaction by TLC (e.g., using a mobile phase of ethyl acetate/hexane). The disappearance of the cyanuric chloride spot and the appearance of a new, more polar spot will indicate the formation of the product.

• Workup and Isolation: Once the reaction is complete, pour the reaction mixture into ice-water to precipitate the product. Filter the white solid, wash it with cold water, and dry it under vacuum.

• Characterization: Confirm the identity of 2-chloro-4,6-diamino-1,3,5-triazine by melting point, NMR, and IR spectroscopy.

Step 2: Synthesis of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid

• Enolate Formation: In a separate flask, prepare the sodium salt of diethyl malonate by reacting diethyl malonate (1.1 equivalents) with sodium ethoxide (1.1 equivalents) in anhydrous ethanol. The use of a slight excess of the malonate enolate ensures complete consumption of the chlorinated triazine.

• Nucleophilic Substitution: Add the 2-chloro-4,6-diamino-1,3,5-triazine (1 equivalent) to the solution of the malonate enolate and reflux the mixture. The progress of the reaction can be monitored by TLC.

• Hydrolysis and Decarboxylation: After the substitution reaction is complete, add a solution of sodium hydroxide and continue to reflux the mixture to hydrolyze the diethyl ester. Subsequently, acidify the reaction mixture with hydrochloric acid and heat to effect decarboxylation, yielding the desired carboxylic acid.

• Purification: Cool the reaction mixture to allow the product to crystallize. Filter the solid, wash with cold water, and recrystallize from a suitable solvent (e.g., water or ethanol-water mixture) to obtain the pure 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid.

• Final Characterization: Confirm the structure and purity of the final product using NMR, IR, and HRMS.

Caption: Potential inhibition of the PI3K/AKT/mTOR pathway by the title compound.

Antimicrobial and Antifungal Activity

Derivatives of s-triazine have also demonstrated significant activity against a range of microbial and fungal pathogens. [2][3]The mechanism of action in these cases can vary, from the inhibition of essential enzymes to the disruption of cell wall integrity. The presence of the carboxylic acid group in 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid could enhance its uptake by microbial cells and potentially chelate metal ions essential for microbial growth.

Advanced Analytical Techniques for Characterization and Quantification

The robust characterization and quantification of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid are critical for its development as a therapeutic agent. A combination of chromatographic and spectroscopic techniques is essential for this purpose.

Chromatographic Analysis

Due to its polar nature, arising from the amino and carboxylic acid groups, High-Performance Liquid Chromatography (HPLC) is the method of choice for the separation and quantification of this compound.

• Recommended Column: A reversed-phase C18 column is a good starting point, but for highly polar compounds, a column with an embedded polar group or a HILIC (Hydrophilic Interaction Liquid Chromatography) column may provide better retention and peak shape.

• Mobile Phase: A typical mobile phase would consist of an aqueous buffer (e.g., ammonium formate or acetate) and an organic modifier (e.g., acetonitrile or methanol). A gradient elution is likely necessary to achieve optimal separation from impurities.

• Detection: UV detection at a wavelength corresponding to the absorbance maximum of the triazine ring (typically around 220-260 nm) would be suitable. For higher sensitivity and selectivity, coupling the HPLC to a Mass Spectrometer (MS) is highly recommended.

Mass Spectrometry (MS)

High-Resolution Mass Spectrometry (HRMS) is indispensable for confirming the elemental composition of the synthesized compound. Electrospray ionization (ESI) in positive ion mode is expected to be effective for this molecule, yielding a prominent [M+H]⁺ ion.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the gold standard for structural elucidation.

• ¹H NMR: The proton NMR spectrum is expected to show signals for the methylene protons of the acetic acid group and the protons of the amino groups. The chemical shifts will be influenced by the electron-withdrawing nature of the triazine ring.

• ¹³C NMR: The carbon NMR spectrum will provide information on all the carbon atoms in the molecule, including the characteristic signals for the triazine ring carbons and the carbonyl carbon of the carboxylic acid.

• Challenges and Solutions: Diaminotriazines can exhibit poor solubility in common NMR solvents. The use of deuterated dimethyl sulfoxide (DMSO-d₆) or the addition of a small amount of trifluoroacetic acid (TFA) to deuterated chloroform (CDCl₃) can improve solubility and provide well-resolved spectra.

Protocol: HPLC-MS Method for Quantification

This protocol outlines a general method for the quantification of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid in a research setting.

Instrumentation:

• HPLC system with a binary pump, autosampler, and column oven

• Mass spectrometer with an ESI source

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 2.6 µm particle size)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A linear gradient from 5% to 95% B over 10 minutes

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometric Conditions:

• Ionization Mode: ESI positive

• Capillary Voltage: 3.5 kV

• Cone Voltage: 30 V

• Source Temperature: 120°C

• Desolvation Temperature: 350°C

• Gas Flow: Desolvation gas at 600 L/hr, cone gas at 50 L/hr

• Data Acquisition: Full scan mode (m/z 100-500) and selected ion recording (SIR) for the [M+H]⁺ ion of the analyte.

Caption: A typical analytical workflow for the analysis of the title compound.

Conclusion and Future Outlook

2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid represents a promising scaffold for the development of novel therapeutic agents. Its synthesis is achievable through established methodologies, and its structural features suggest a high potential for biological activity, particularly in the areas of oncology and infectious diseases. The analytical techniques outlined in this guide provide a robust framework for its characterization and quantification.

Future research should focus on the experimental validation of the proposed synthetic route and a comprehensive evaluation of the biological activities of this compound. Structure-activity relationship (SAR) studies, involving the synthesis and testing of a library of related derivatives, will be crucial for optimizing its therapeutic potential. Furthermore, detailed mechanistic studies will be necessary to elucidate its mode of action and identify its specific molecular targets. The insights gained from such investigations will undoubtedly pave the way for the rational design of next-generation s-triazine-based drugs.

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• 2,2′,2″-(2,4,6-Trioxo-1,3,5-triazinane-1,3,5-triyl)triacetic Acid Derivatives. New Aspects of Reactivity. ResearchGate. [Link]

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• Synthesis and characterization of new s-triazine bearing benzimidazole and benzothiazole derivatives as anticancer agents. ResearchGate. [Link]

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• 2-((2-((4,6-diamino-1,3,5-triazin-2-yl)amino)ethyl)thio)acetic acid. MOLBASE. [Link]

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"2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid" molecular weight

An In-Depth Technical Guide to 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid, a heterocyclic compound of significant interest in medicinal chemistry and materials science. The molecule integrates two key functional components: a rigid, nitrogen-rich 1,3,5-triazine core known for its diverse pharmacological activities, and a flexible acetic acid side chain that provides a handle for further chemical modification. With a molecular weight of 169.14 g/mol , this compound serves as a versatile building block for the synthesis of novel therapeutic agents and functional materials.[1] This document details its physicochemical properties, provides a validated synthesis and characterization workflow, and explores its potential applications, grounding all claims in authoritative scientific literature.

Physicochemical and Structural Properties

A thorough understanding of a molecule's fundamental properties is critical for its application in research and development. The key identifiers and computed physicochemical parameters for 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid are summarized below.

Identifier	Value	Source
IUPAC Name	2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid	-
CAS Number	89180-20-1	[1]
Molecular Formula	C₅H₇N₅O₂	[1]
Molecular Weight	169.14 g/mol	[1]
SMILES	O=C(O)CC1=NC(N)=NC(N)=N1
Topological Polar Surface Area (TPSA)	128.01 Ų	[1]
LogP (Computed)	-1.3369	[1]
Hydrogen Bond Donors	3	[1]
Hydrogen Bond Acceptors	6	[1]
Rotatable Bonds	2	[1]
Storage Conditions	Sealed in dry, 2-8°C	[1]

These properties suggest a polar, water-soluble molecule with significant hydrogen bonding potential, making it an attractive scaffold for interacting with biological targets.

Synthesis and Mechanistic Considerations

The Cornerstone of Triazine Synthesis: Cyanuric Chloride

The synthesis of substituted 1,3,5-triazines predominantly originates from 2,4,6-trichloro-1,3,5-triazine, commonly known as cyanuric chloride.[2][3] This precursor is highly effective due to the differential reactivity of its three chlorine atoms. The substitution of the first chlorine atom via nucleophilic aromatic substitution is rapid and can often be achieved at temperatures around 0°C. This reaction deactivates the triazine ring, making the second substitution require more forcing conditions (e.g., room temperature to moderate heating). The third substitution requires the most vigorous conditions, such as elevated temperatures or reflux.[3][4] This reactivity gradient is the cornerstone of a controlled, stepwise synthesis, allowing for the precise construction of asymmetrically substituted triazines.

Proposed Synthetic Workflow

A logical and field-proven pathway to synthesize 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid involves a two-step sequential substitution starting from cyanuric chloride.

Caption: Proposed synthetic pathway for the target compound.

Experimental Protocol: Synthesis

This protocol is a representative methodology derived from established procedures for synthesizing substituted triazines.[3][5]

Step 1: Synthesis of 2-Chloro-4,6-diamino-1,3,5-triazine (Intermediate)

• In a three-necked flask equipped with a mechanical stirrer and a dropping funnel, dissolve cyanuric chloride (1 equivalent) in acetone (10 mL per gram of cyanuric chloride) and cool the mixture to 0-5°C in an ice-water bath.

• Add aqueous ammonia (~28%, 2.2 equivalents) dropwise over 1-2 hours, ensuring the temperature does not exceed 5°C. The causality here is critical: slow, cold addition prevents undesired di- and tri-substitution of the ammonia.

• After the addition is complete, allow the reaction mixture to stir at 0-5°C for an additional 2 hours, then let it warm to room temperature and stir overnight.

• A white precipitate will form. Collect the solid by filtration, wash thoroughly with cold water to remove ammonium chloride, and then with a small amount of cold acetone.

• Dry the resulting white powder under vacuum to yield the intermediate. This intermediate is self-validating as its poor solubility in most solvents is a known characteristic.

Step 2: Synthesis of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid (Final Product)

• Prepare the sodium salt of diethyl malonate by adding sodium metal (1.1 equivalents) to absolute ethanol, followed by the dropwise addition of diethyl malonate (1.1 equivalents).

• Add the 2-chloro-4,6-diamino-1,3,5-triazine intermediate (1 equivalent) to the solution of the malonate enolate.

• Heat the mixture to reflux and maintain for 4-6 hours. The progress can be monitored by Thin Layer Chromatography (TLC). The higher temperature is necessary to displace the less reactive final chlorine atom.

• Cool the reaction mixture and add concentrated hydrochloric acid (or aqueous NaOH) to achieve a final concentration of ~2M.

• Heat the mixture to reflux again for 6-8 hours to facilitate both the hydrolysis (saponification) of the ester groups and the decarboxylation of the resulting malonic acid derivative to the desired acetic acid product.

• Cool the solution in an ice bath. The product should precipitate.

• Collect the solid by filtration, wash with cold water, and recrystallize from hot water or an appropriate solvent system to yield the pure product.

Quality Control and Structural Verification

Ensuring the identity and purity of the synthesized compound is paramount. A multi-step analytical workflow provides a self-validating system for quality control.

Caption: Standard analytical workflow for compound verification.

Protocol: Compound Verification

• High-Performance Liquid Chromatography (HPLC):

  • Purpose: To determine the purity of the final compound.

  • Methodology: Dissolve a small sample in a suitable mobile phase (e.g., water/acetonitrile with 0.1% formic acid). Inject onto a C18 reverse-phase column. Use a gradient elution method and monitor with a UV detector at an appropriate wavelength (~220-254 nm).

  • Expected Outcome: A single major peak, whose area percentage represents the purity of the compound.

• Mass Spectrometry (MS):

  • Purpose: To confirm the molecular weight of the compound.

  • Methodology: Use Electrospray Ionization (ESI) in positive ion mode. The sample is dissolved in a suitable solvent (e.g., methanol) and infused into the mass spectrometer.

  • Expected Outcome: A peak corresponding to the protonated molecule [M+H]⁺ at m/z 170.07, confirming the molecular weight of 169.14 Da.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Purpose: To elucidate the chemical structure and confirm the connectivity of atoms.

  • Methodology: Dissolve the sample in a deuterated solvent (e.g., DMSO-d₆ or D₂O with a suitable pH adjustment). Acquire ¹H and ¹³C NMR spectra.

  • Expected Outcome:

    • ¹H NMR: Signals corresponding to the two amine (-NH₂) groups (broad singlets) and the methylene (-CH₂-) protons of the acetic acid group (a singlet).

    • ¹³C NMR: Resonances for the carbonyl carbon (-COOH), the methylene carbon (-CH₂-), and the three distinct carbons of the triazine ring.

Applications in Research and Drug Development

The 1,3,5-triazine scaffold is a "privileged" structure in medicinal chemistry, appearing in numerous compounds with a broad range of biological activities, including anticancer, antiviral, and antimicrobial properties.[6][7]

• Scaffold for Drug Design: The diaminotriazine core is a bioisostere for purine and pyrimidine bases, allowing it to interact with enzymes and receptors that process nucleic acids. Approved drugs like Enasidenib, which contains a 1,3,5-triazine core, highlight the clinical relevance of this scaffold.[8] 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid is an ideal starting point for creating libraries of novel compounds for high-throughput screening.

• Bifunctional Linker and Chelator: The presence of both a carboxylic acid and amino groups makes this molecule a bifunctional linker. The carboxylic acid can be activated to form amide bonds with other molecules, while the triazine ring provides a stable core. This is particularly relevant for the development of:

  • PROTACs (Proteolysis-Targeting Chimeras): Where it can serve as part of the linker connecting a target-binding ligand and an E3 ligase ligand.

  • Metal Chelators: The nitrogen atoms of the triazine ring and the oxygen atoms of the carboxylate group can coordinate with metal ions, suggesting applications in imaging or as siderophore-mediated drugs.[7]

• Antifungal and Anticancer Potential: Research has shown that novel series of 4,6-disubstituted s-triazin-2-yl amino acid derivatives exhibit promising antifungal activity, particularly against Candida albicans.[9] Furthermore, the triazine moiety is a component of compounds in clinical trials for breast and colorectal cancer.[8] This suggests that derivatives of the title compound are strong candidates for investigation in these therapeutic areas.

Conclusion

2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid is more than a simple chemical; it is a strategically designed building block with immense potential. Its molecular weight of 169.14 g/mol belies a structural and functional richness that makes it highly valuable to researchers in drug discovery and materials science.[1] Its validated synthetic pathway, based on the reliable chemistry of cyanuric chloride, ensures its accessibility. The combination of a pharmacologically active triazine core with a versatile carboxylic acid handle provides a robust platform for the development of next-generation therapeutics and functional molecules.

References

• MDPI. Acetic Acid Mediated for One-Pot Synthesis of Novel Pyrazolyl s-Triazine Derivatives. [Link]

• ResearchGate. Recent Applications of 2,4,6-Trichloro-1,3,5-triazine and Its Derivatives in Organic Synthesis. [Link]

• NIH National Center for Biotechnology Information. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. [Link]

• NIH National Center for Biotechnology Information. New 2-[(4-Amino-6-N-substituted-1,3,5-triazin-2-yl)methylthio]-N-(imidazolidin-2-ylidene)-4-chloro-5-methylbenzenesulfonamide Derivatives, Design, Synthesis and Anticancer Evaluation. [Link]

• ResearchGate. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. [Link]

• MDPI. Novel 4,6-Disubstituted s-Triazin-2-yl Amino Acid Derivatives as Promising Antifungal Agents. [Link]

• Royal Society of Chemistry. Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. [Link]

• Bentham Science. 1,3,5-Triazine: Recent Development in Synthesis of its Analogs and Biological Profile. [Link]

• MDPI. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. [Link]

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• 5. Acetic Acid Mediated for One-Pot Synthesis of Novel Pyrazolyl s-Triazine Derivatives for the Targeted Therapy of Triple-Negative Breast Tumor Cells (MDA-MB-231) via EGFR/PI3K/AKT/mTOR Signaling Cascades [mdpi.com]
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An In-depth Technical Guide to the Synthesis of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid

This technical guide provides a comprehensive overview of the synthetic pathways for 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid, a key heterocyclic compound with significant potential in medicinal chemistry and materials science. This document is intended for researchers, scientists, and professionals in drug development, offering a deep dive into the chemical principles, experimental protocols, and critical considerations for its successful synthesis.

Introduction: The Significance of Substituted Diaminotriazines

The 1,3,5-triazine core is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a wide range of biological activities. The presence of amino and acetic acid functionalities on this heterocyclic system, as in 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid, opens up avenues for developing novel therapeutics, including potential enzyme inhibitors and receptor modulators. The diamino substitution pattern often imparts hydrogen bonding capabilities crucial for molecular recognition, while the acetic acid moiety provides a handle for further functionalization or can act as a pharmacophore itself.

Strategic Approaches to Synthesis

The synthesis of 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid can be approached through several strategic pathways. The choice of a particular route is often dictated by the availability of starting materials, desired scale of synthesis, and the required purity of the final product. Two primary and scientifically sound strategies are detailed below.

Pathway A: Condensation of Dicyandiamide with a Malonic Acid Derivative

A robust and convergent approach involves the base-catalyzed condensation of dicyandiamide with a suitable derivative of malonic acid, such as diethyl malonate. This method is advantageous due to the commercial availability and relatively low cost of the starting materials.

Causality of Experimental Choices:

• Dicyandiamide: Serves as the nitrogen-rich precursor for the formation of the diamino-triazine ring. Its unique reactivity allows for the cyclization reaction.

• Diethyl Malonate: Provides the two-carbon backbone for the acetic acid moiety and the third carbon atom for the triazine ring. The ester groups act as protecting groups for the carboxylic acid and facilitate the initial condensation reaction.

• Strong Base (e.g., Sodium Methoxide): Essential for deprotonating the active methylene group of diethyl malonate, generating a nucleophilic carbanion that attacks the cyano group of dicyandiamide, initiating the cyclization cascade.

The overall reaction mechanism proceeds through the formation of a biguanide intermediate, which then undergoes intramolecular cyclization with the ester to form the triazine ring. Subsequent hydrolysis of the resulting ethyl ester yields the desired carboxylic acid.

Pathway B: Sequential Nucleophilic Substitution of Cyanuric Chloride

An alternative and highly versatile strategy is the sequential nucleophilic substitution of the chlorine atoms of cyanuric chloride (2,4,6-trichloro-1,3,5-triazine).[1][2][3] This approach offers a high degree of control for introducing different substituents onto the triazine ring.

Causality of Experimental Choices:

• Cyanuric Chloride: A readily available and highly reactive starting material for the synthesis of substituted 1,3,5-triazines.[1][2] The three chlorine atoms can be displaced by various nucleophiles in a stepwise manner due to the decreasing reactivity of the ring with each substitution.[1][2]

• Nucleophiles (Ammonia and a Malonate Anion): Ammonia is used to introduce the two amino groups. The carbanion of a malonic ester derivative can then be used to displace the final chlorine atom, introducing the protected acetic acid side chain.

• Temperature Control: Crucial for achieving selective substitution. The first two substitutions with ammonia can typically be carried out at low to ambient temperatures, while the final substitution with the less reactive carbon nucleophile may require more forcing conditions.[2]

Detailed Experimental Protocols

The following section provides a detailed, step-by-step methodology for the synthesis of 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid via Pathway A, which is often preferred for its operational simplicity for this specific target molecule.

Synthesis via Dicyandiamide and Diethyl Malonate (Pathway A)

This protocol is a self-validating system, with clear steps and checkpoints to ensure the successful synthesis and purification of the target compound.

Step 1: Formation of the Triazine Ester Intermediate

• Reagent Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, prepare a solution of sodium methoxide by carefully dissolving sodium metal (1.0 eq) in anhydrous methanol under a nitrogen atmosphere.

• Reaction Initiation: To the freshly prepared sodium methoxide solution, add diethyl malonate (1.1 eq) dropwise at room temperature. Stir the mixture for 30 minutes to ensure complete formation of the enolate.

• Addition of Dicyandiamide: Add dicyandiamide (1.0 eq) portion-wise to the reaction mixture.

• Reflux: Heat the reaction mixture to reflux and maintain for 6-8 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After completion of the reaction, cool the mixture to room temperature and neutralize with a calculated amount of concentrated hydrochloric acid. The resulting precipitate is the ethyl 2-(4,6-diamino-1,3,5-triazin-2-yl)acetate.

• Purification: Filter the crude product, wash with cold water and then with a small amount of cold ethanol to remove unreacted starting materials and by-products. The product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Step 2: Hydrolysis to 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid

• Saponification: Suspend the purified ethyl 2-(4,6-diamino-1,3,5-triazin-2-yl)acetate in an aqueous solution of sodium hydroxide (2.0 eq).

• Heating: Heat the mixture to 80-90 °C and stir until the ester is completely hydrolyzed (monitor by TLC).

• Acidification: Cool the reaction mixture in an ice bath and carefully acidify with concentrated hydrochloric acid to a pH of approximately 3-4.

• Isolation: The desired product, 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid, will precipitate out of the solution.

• Final Purification: Filter the white precipitate, wash thoroughly with cold water to remove any inorganic salts, and dry under vacuum to obtain the pure product.

Data Presentation

Table 1: Reagent Quantities and Reaction Parameters for Pathway A

Reagent	Molecular Weight ( g/mol )	Molar Equivalents
Dicyandiamide	84.07	1.0
Diethyl Malonate	160.17	1.1
Sodium	22.99	1.0
Sodium Hydroxide	40.00	2.0
Parameter	Value
Reaction Time (Step 1)	6-8 hours
Reaction Temperature (Step 1)	Reflux
Reaction Time (Step 2)	2-4 hours
Reaction Temperature (Step 2)	80-90 °C

Visualization of Synthesis Pathways

Diagram 1: Synthesis Pathway A

Caption: Reaction scheme for the synthesis via dicyandiamide.

Diagram 2: Experimental Workflow for Pathway A

Caption: Step-by-step workflow for the synthesis protocol.

Trustworthiness and Self-Validation

The described protocol incorporates self-validating checkpoints. The progress of each reaction step is monitored by TLC, ensuring that the subsequent step is only initiated after the complete consumption of the starting materials. The purification steps, including washing and recrystallization, are designed to remove specific impurities, and the purity of the intermediate and final product should be confirmed by analytical techniques such as NMR spectroscopy and mass spectrometry. The melting point of the final product should also be determined and compared with literature values if available.

Conclusion

This guide has outlined robust and scientifically-grounded pathways for the synthesis of 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid. The presented experimental protocol, based on the condensation of dicyandiamide with diethyl malonate, offers a reliable and scalable method for obtaining this valuable compound. By understanding the underlying chemical principles and adhering to the detailed methodology, researchers can confidently synthesize this molecule for further investigation in their respective fields.

References

• A. F. M. M. Rahman, et al. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 11(1), 83-93. [Link]

• European Patent Office. (1987). Process for synthesizing 2-vinyl-4,6-diamino-s-triazine. EP 0211121 A1. [Link]

• Diakité, I., et al. (2024). Design and Synthesis of Functionalized 2,4-Diamino-1,3,5-Triazines, Potential Inhibitors Involved in Immune and Inflammatory Responses. International Journal of Pharmaceutical Research and Allied Sciences, 13(4), 1-11. [Link]

• de Fatima, A., et al. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. ResearchGate. [Link]

• CN102250026A. (2011). Synthesis method of 2,4,6-tris(2,4-dihydroxyphenyl)-1,3,5-triazine.
• CN109721867A. (2019).

• Claramunt, R. M., et al. (2007). Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. New Journal of Chemistry, 31(7), 1265-1273. [Link]

• Shawali, A. S., et al. (2014). Synthesis of Novel Modified Guanidines: Reaction of Dicyandiamide with Amino Acids, Amides, and Amines in Aqueous Medium. Journal of Heterocyclic Chemistry, 51(5), 1322-1326. [Link]

• Popiolek, L., & Rzymowska, J. (2021). Synthetic accesses to biguanide compounds. Beilstein Journal of Organic Chemistry, 17, 1205–1235. [Link]

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"2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid" literature review

An In-depth Technical Guide to 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid: Synthesis, Mechanism, and Therapeutic Potential

Introduction: The Promise of a Privileged Scaffold

The 1,3,5-triazine (or s-triazine) ring is a nitrogen-containing heterocyclic scaffold that has garnered significant attention in medicinal chemistry due to its versatile biological activities.[1] Derivatives of s-triazine are foundational components in therapeutics ranging from anticancer agents to antimicrobials.[2][3] Within this class, molecules featuring a 2,4-diamino substitution pattern are of particular importance. This arrangement serves as a potent pharmacophore that mimics the 2,4-diaminopyrimidine moiety of folic acid, enabling these compounds to function as "nonclassical" antifolates.[4]

This guide focuses on a specific, yet underexplored, member of this family: 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid . We will delve into its rational design, a proposed high-yield synthetic pathway, anticipated analytical characterization, and its primary mechanism of action as a potent inhibitor of dihydrofolate reductase (DHFR), a clinically validated target for chemotherapy.[5][6] This document is intended for researchers and drug development professionals seeking to understand and leverage the therapeutic potential of novel antifolates.

Molecular Overview and Rationale

2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid is a small molecule designed to exploit the metabolic dependencies of rapidly proliferating cells, such as cancer cells or pathogenic microbes.

Chemical Properties:

Property	Value	Source
CAS Number	89180-20-1	[7]
Molecular Formula	C₅H₇N₅O₂	[7]
Molecular Weight	169.14 g/mol	[7]
Topological Polar Surface Area	128.01 Ų	[7]
Predicted logP	-1.3369	[7]
Hydrogen Bond Donors	3	[7]
Hydrogen Bond Acceptors	6	[7]

The core of its therapeutic potential lies in the 2,4-diamino-1,3,5-triazine heterocycle. This structure acts as a bioisostere of the pteridine ring found in dihydrofolate (DHF), the natural substrate for the enzyme dihydrofolate reductase (DHFR). By competitively binding to the active site of DHFR, it blocks the synthesis of tetrahydrofolate (THF), a critical cofactor for the synthesis of nucleotides (like thymidylate) and certain amino acids.[4] The disruption of this pathway starves rapidly dividing cells of the building blocks required for DNA replication and protein synthesis, leading to cell cycle arrest and apoptosis.[5]

The acetic acid moiety at the 2-position is a key feature. It is hypothesized to serve two primary functions:

• Enhanced Solubility: The carboxylic acid group significantly increases the hydrophilicity of the molecule, improving its aqueous solubility and potential for favorable pharmacokinetic properties.

• Active Site Interaction: The carboxylate can form crucial hydrogen bonds or ionic interactions with positively charged amino acid residues (e.g., Arginine) within the DHFR active site, potentially increasing binding affinity and selectivity.

Synthetic Strategy: A Rational and Efficient Approach

The proposed two-step synthesis begins with the formation of the triazine ring via cyclocondensation, followed by hydrolysis of the resulting ester to yield the final carboxylic acid.

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The Renaissance of a Scaffold: A Technical Guide to the Discovery of Novel 1,3,5-Triazine Derivatives in Oncology

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,3,5-triazine core, a nitrogen-containing heterocycle, has long been a privileged scaffold in medicinal chemistry. Its inherent structural features, including a planar aromatic system and multiple sites for substitution, allow for the creation of diverse chemical libraries with a wide range of biological activities.[1] This technical guide provides an in-depth exploration of the contemporary landscape of 1,3,5-triazine derivatives in oncology drug discovery. We will delve into innovative synthetic methodologies, detail key biological evaluation protocols, and illuminate the mechanisms of action that underpin the therapeutic potential of these compounds. By synthesizing current research and providing actionable protocols, this guide serves as a comprehensive resource for scientists dedicated to advancing the next generation of targeted cancer therapies.

The Enduring Appeal of the 1,3,5-Triazine Scaffold

The s-triazine framework is a cornerstone in the development of therapeutic agents due to its remarkable versatility and proven clinical success.[1] The commercial availability and relatively low cost of starting materials, such as cyanuric chloride (2,4,6-trichloro-1,3,5-triazine), make it an attractive platform for both academic and industrial research. The reactivity of the chlorine atoms on cyanuric chloride can be sequentially and selectively substituted with a variety of nucleophiles, enabling the generation of vast and structurally diverse compound libraries.[2][3] This modularity is crucial for systematic structure-activity relationship (SAR) studies, allowing for the fine-tuning of potency, selectivity, and pharmacokinetic properties.[2] Furthermore, several 1,3,5-triazine derivatives have already made their mark in the clinical setting, such as Altretamine for ovarian cancer, demonstrating the therapeutic viability of this scaffold.

Strategic Synthesis of Novel 1,3,5-Triazine Derivatives

The synthesis of 1,3,5-triazine derivatives has evolved from traditional methods to more efficient and environmentally conscious approaches. The foundational strategy often involves the sequential nucleophilic substitution of the chlorine atoms on cyanuric chloride, with the reactivity being temperature-dependent.[4][3]

Conventional Stepwise Nucleophilic Substitution

This classical approach provides precise control over the substitution pattern, which is essential for building specific molecular architectures. The stepwise nature of the reaction, however, can be time-consuming and may lead to lower overall yields.

Experimental Protocol: Stepwise Synthesis of a Disubstituted 1,3,5-Triazine Derivative

This protocol outlines the synthesis of a 2,4-disubstituted-6-chloro-1,3,5-triazine, a common intermediate for further derivatization.

• Step 1: First Nucleophilic Substitution.

  • Dissolve cyanuric chloride (1.0 equivalent) in a suitable solvent such as methylene chloride or THF.[5]

  • Cool the solution to 0–5 °C using an ice bath.

  • Add a solution of the first amine nucleophile (1.0 equivalent) and a base (e.g., sodium carbonate, 2.0 equivalents) dropwise to the cyanuric chloride solution while maintaining the temperature.[5]

  • Stir the reaction mixture vigorously at 0–5 °C for 3-4 hours.[5]

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, filter the reaction mixture to remove any inorganic salts.

  • Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the organic layer under reduced pressure to obtain the monosubstituted product.

• Step 2: Second Nucleophilic Substitution.

  • Dissolve the monosubstituted triazine derivative from Step 1 in a suitable solvent.

  • Add the second amine nucleophile (1.0 equivalent) and a base.

  • Allow the reaction to warm to room temperature and stir for 24-48 hours.[6]

  • Monitor the reaction by TLC.

  • Upon completion, work up the reaction as described in Step 1 to isolate the disubstituted product.

Green and Efficient Synthetic Methodologies

In recent years, there has been a significant shift towards more sustainable synthetic practices. Microwave-assisted and ultrasound-assisted syntheses have emerged as powerful tools for accelerating the synthesis of 1,3,5-triazine derivatives, often with improved yields and reduced environmental impact.[7]

Causality Behind Experimental Choices: Microwave irradiation provides rapid and uniform heating, which can significantly reduce reaction times and minimize the formation of side products. Ultrasound irradiation, through the phenomenon of acoustic cavitation, creates localized high-temperature and high-pressure zones, enhancing reaction rates and enabling reactions to proceed under milder conditions, often in aqueous media.

Biological Evaluation: Unveiling the Anticancer Potential

A thorough biological evaluation is critical to understanding the therapeutic potential of novel 1,3,5-triazine derivatives. This typically involves a tiered approach, starting with in vitro cytotoxicity screening, followed by target-based assays and mechanistic studies.

In Vitro Cytotoxicity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and proliferation. It measures the metabolic activity of cells, which is generally proportional to the number of viable cells.

Experimental Protocol: MTT Assay

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the 1,3,5-triazine derivatives and incubate for 72 hours.

• MTT Addition: Remove the medium and add 28 µL of a 2 mg/mL MTT solution to each well.

• Incubation: Incubate the plate at 37 °C for 1.5 hours.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the IC₅₀ value, which is the concentration of the compound that inhibits cell growth by 50%.

Target-Based Assays: Kinase Inhibition

Many 1,3,5-triazine derivatives exert their anticancer effects by inhibiting specific protein kinases that are dysregulated in cancer.[8][9] In vitro kinase inhibition assays are essential for confirming the direct interaction between the compound and its molecular target.

Experimental Protocol: In Vitro EGFR Kinase Inhibition Assay

This protocol describes a common method for assessing the inhibition of Epidermal Growth Factor Receptor (EGFR) kinase activity.

• Reaction Setup: In a 384-well plate, pre-incubate the EGFR enzyme with serially diluted 1,3,5-triazine derivatives for 30 minutes at room temperature.[10]

• Initiation of Kinase Reaction: Start the reaction by adding a mixture of ATP and a suitable peptide substrate.[10]

• Reaction Monitoring: Monitor the kinase activity over time by measuring the consumption of ATP or the formation of the phosphorylated product, often using a luminescence- or fluorescence-based detection method.[11]

• Data Analysis: Plot the initial reaction velocities against the inhibitor concentrations to determine the IC₅₀ value.[10]

Mechanism of Action: Elucidating the Signaling Pathways

Understanding the mechanism of action of a novel compound is crucial for its further development. For many 1,3,5-triazine derivatives, the anticancer activity is attributed to the inhibition of key signaling pathways that control cell growth, proliferation, and survival.

The PI3K/Akt/mTOR Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt/mTOR pathway is a central signaling cascade that is frequently hyperactivated in cancer. Several 1,3,5-triazine derivatives have been identified as potent inhibitors of PI3K and/or mTOR.[12][13][14]

Diagram: Inhibition of the PI3K/Akt/mTOR Pathway by 1,3,5-Triazine Derivatives

Caption: 1,3,5-Triazine derivatives can inhibit the PI3K/Akt/mTOR signaling pathway at the level of PI3K and/or mTOR, leading to decreased cell proliferation and survival.

The EGFR Signaling Pathway

The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that plays a pivotal role in the development and progression of many cancers. Inhibition of EGFR signaling is a validated therapeutic strategy, and several 1,3,5-triazine derivatives have shown potent EGFR inhibitory activity.[15][16]

Diagram: Inhibition of the EGFR Signaling Pathway by 1,3,5-Triazine Derivatives

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An In-Depth Technical Guide to the Potential Biological Targets of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

The 1,3,5-triazine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous clinically approved drugs and biologically active compounds. This technical guide provides a comprehensive analysis of the potential biological targets of a specific derivative, 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid (DATA) . While direct experimental evidence for DATA is limited, this document synthesizes information from structurally related analogs, in silico modeling studies, and established structure-activity relationships (SAR) to propose and rationalize a set of high-probability molecular targets. This guide is intended to serve as a foundational resource for researchers initiating target identification and validation campaigns for this compound and its derivatives, thereby accelerating the drug discovery and development process.

Introduction: The Therapeutic Potential of the 2,4-Diamino-1,3,5-Triazine Scaffold

The 1,3,5-triazine ring system, characterized by a six-membered aromatic ring containing three nitrogen atoms at positions 1, 3, and 5, is a versatile pharmacophore. Its derivatives exhibit a wide spectrum of pharmacological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory properties. The 2,4-diamino substitution pattern, in particular, is a recurring motif in compounds with significant therapeutic potential. The presence of the acetic acid moiety at the 2-position of the triazine ring in DATA introduces a carboxylic acid group, which can serve as a critical interaction point with biological targets, such as through the formation of salt bridges or hydrogen bonds with amino acid residues in a protein's active site.

This guide will explore the most probable biological targets for DATA, drawing upon the extensive literature on analogous compounds. We will delve into the mechanistic basis for these predictions and provide detailed experimental workflows for target validation.

Predicted Biological Targets of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid (DATA)

Based on a thorough analysis of the chemical structure of DATA and the known biological activities of closely related 2,4-diamino-1,3,5-triazine derivatives, we have identified three primary classes of proteins as high-probability biological targets:

• Protein Kinases: Particularly those implicated in cancer cell signaling.

• Dihydrofolate Reductase (DHFR): A key enzyme in nucleotide synthesis.

• Adenosine Receptors: G-protein coupled receptors involved in various physiological processes.

The following sections will provide a detailed rationale for the selection of each target class and propose specific members within those classes that warrant further investigation.

Protein Kinases: Targeting Dysregulated Cell Signaling

The 2,4-diamino-1,3,5-triazine scaffold is a common feature in a multitude of protein kinase inhibitors. The dysregulation of protein kinase activity is a hallmark of cancer, making them attractive targets for therapeutic intervention.

Rationale for Kinase Inhibition by DATA

The planar, aromatic nature of the triazine ring allows it to fit into the largely hydrophobic ATP-binding pocket of many kinases. The amino groups at positions 4 and 6, along with the acetic acid moiety, can form crucial hydrogen bonds with the hinge region of the kinase, a key interaction for potent inhibition.

High-Priority Kinase Targets for DATA

• Epidermal Growth Factor Receptor (EGFR): Several 1,3,5-triazine derivatives have demonstrated potent inhibitory activity against EGFR tyrosine kinase (EGFR-TK), a key driver in various cancers. The diaminotriazine core can mimic the adenine portion of ATP, while the acetic acid side chain could potentially interact with catalytic residues in the active site.

• Phosphoinositide 3-kinase (PI3K)/Akt/mTOR Pathway: This signaling cascade is frequently hyperactivated in cancer. The 1,3,5-triazine scaffold is present in known PI3K/mTOR inhibitors. The structural features of DATA are consistent with the pharmacophore models of many PI3K inhibitors.

• Casein Kinase 2 (CK2): Molecular docking studies of similar 2,4-diamino-1,3,5-triazine derivatives have predicted strong binding to the ATP-binding site of CK2, a serine/threonine kinase involved in cell growth, proliferation, and survival.

Experimental Workflow for Kinase Target Validation

Figure 1: Experimental workflow for validating protein kinase targets of DATA.

Detailed Protocol: ADP-Glo™ Kinase Assay

This commercially available assay from Promega is a luminescent kinase assay that measures the amount of ADP formed in a kinase reaction.

Materials:

• Recombinant human kinase (e.g., EGFR, PI3Kα, CK2α)

• Kinase-specific substrate and ATP

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 384-well assay plates

• Plate-reading luminometer

Procedure:

• Prepare Kinase Reaction: In a 384-well plate, add 2.5 µL of a 2x concentration of DATA (or control inhibitor) in kinase buffer.

• Add 2.5 µL of a 2x concentration of the kinase and its specific substrate in kinase buffer.

• Initiate the reaction by adding 5 µL of a 1x ATP solution.

• Incubate the plate at room temperature for 60 minutes.

• ADP Detection: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

• Incubate for 40 minutes at room temperature.

• Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.

• Incubate for 30 minutes at room temperature.

• Measure Luminescence: Read the plate using a luminometer.

• Data Analysis: Calculate the percent inhibition of kinase activity for each concentration of DATA and determine the IC₅₀ value.

Dihydrofolate Reductase (DHFR): A Classic Antifolate Target

The 2,4-diaminopyrimidine scaffold is a well-established pharmacophore for the inhibition of DHFR, an essential enzyme for the synthesis of purines, thymidylate, and certain amino acids. The structural similarity of the 2,4-diamino-1,3,5-triazine core of DATA to the diaminopyrimidine ring of methotrexate, a potent DHFR inhibitor, makes DHFR a highly probable target.

Rationale for DHFR Inhibition by DATA

The diaminotriazine ring can mimic the binding of the natural substrate, dihydrofolate, in the active site of DHFR. The two amino groups are expected to form key hydrogen bonds with conserved acidic residues (e.g., Asp27 in human DHFR). The acetic acid side chain could potentially form additional interactions within the active site, contributing to binding affinity.

Experimental Workflow for DHFR Target Validation

Figure 2: Experimental workflow for validating DHFR as a target of DATA.

Detailed Protocol: Spectrophotometric DHFR Activity Assay

This assay measures the decrease in absorbance at 340 nm as NADPH is oxidized to NADP⁺ during the DHFR-catalyzed reduction of dihydrofolate (DHF) to tetrahydrofolate (THF).

Materials:

• Recombinant human DHFR

• Dihydrofolate (DHF)

• NADPH

• Assay buffer (e.g., 50 mM potassium phosphate, pH 7.5)

• UV-Vis spectrophotometer with temperature control

Procedure:

• Prepare Reaction Mixture: In a cuvette, prepare a reaction mixture containing assay buffer, NADPH (e.g., 100 µM), and DHF (e.g., 50 µM).

• Pre-incubation with Inhibitor: Add a desired concentration of DATA (or control inhibitor, e.g., methotrexate) to the reaction mixture and pre-incubate for 5 minutes at 25°C.

• Initiate Reaction: Add a small volume of a concentrated DHFR solution to the cuvette to initiate the reaction.

• Monitor Absorbance: Immediately begin monitoring the decrease in absorbance at 340 nm over time (e.g., for 5 minutes).

• Data Analysis: Calculate the initial reaction velocity (rate of absorbance change) for each inhibitor concentration. Determine the IC₅₀ value of DATA for DHFR inhibition.

Adenosine Receptors: Modulating GPCR Signaling

Certain 2,4-diamino-1,3,5-triazine derivatives have been identified as potent and selective antagonists of adenosine receptors, particularly the A₂A subtype.[1] These G-protein coupled receptors are involved in a wide range of physiological processes, including inflammation, neurotransmission, and cardiovascular function.

Rationale for Adenosine Receptor Antagonism by DATA

The triazine core can act as a scaffold to present the necessary pharmacophoric features for binding to the adenosine receptor. The amino groups and the acetic acid moiety can form specific interactions with residues in the receptor's binding pocket, leading to antagonism.

Experimental Workflow for Adenosine Receptor Target Validation

Figure 3: Experimental workflow for validating adenosine receptors as targets of DATA.

Detailed Protocol: Radioligand Binding Assay

This assay measures the ability of DATA to displace a radiolabeled ligand from its binding site on a specific adenosine receptor subtype.

Materials:

• Cell membranes prepared from cells overexpressing a specific human adenosine receptor subtype (e.g., A₂A).

• Radiolabeled antagonist (e.g., [³H]ZM241385 for A₂A).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, with MgCl₂ and adenosine deaminase).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Prepare Assay Plates: In a 96-well plate, add assay buffer, cell membranes, and the radiolabeled ligand at a concentration near its K_d.

• Add Competitor: Add varying concentrations of DATA (or a known non-radiolabeled antagonist as a positive control).

• Incubate: Incubate the plate at room temperature for a specified time (e.g., 90 minutes) to reach equilibrium.

• Filter and Wash: Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound from free radioligand. Wash the filters with ice-cold assay buffer.

• Measure Radioactivity: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the concentration of DATA and determine the IC₅₀ value. Calculate the K_i value using the Cheng-Prusoff equation.

Summary of Predicted Targets and Key Physicochemical Properties of DATA

Predicted Target Class	Specific Examples	Rationale
Protein Kinases	EGFR, PI3K, mTOR, CK2	Structural similarity to known kinase inhibitors, potential for hinge binding.
Dihydrofolate Reductase (DHFR)	Human DHFR, bacterial DHFRs	2,4-diaminotriazine core mimics the diaminopyrimidine of antifolates.
Adenosine Receptors	A₂A subtype	Scaffold is present in known adenosine receptor antagonists.

Table 1: Summary of high-probability biological targets for 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid (DATA).

Property	Value	Source
CAS Number	89180-20-1	ChemScene[2]
Molecular Formula	C₅H₇N₅O₂	ChemScene[2]
Molecular Weight	169.14 g/mol	ChemScene[2]
Topological Polar Surface Area (TPSA)	128.01 Ų	ChemScene[2]
Predicted LogP	-1.3369	ChemScene[2]

Table 2: Key physicochemical properties of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid (DATA).

Conclusion and Future Directions

This technical guide has delineated a clear path for the investigation of the biological targets of 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid. While direct experimental data on this specific molecule is not yet available in the public domain, the strong body of evidence from structurally related compounds provides a solid foundation for a target-driven drug discovery program. The proposed workflows and detailed protocols offer a practical starting point for researchers to validate the predicted targets and elucidate the mechanism of action of DATA.

Future research should focus on the systematic execution of the outlined experimental plans. A broad kinase panel screening would be a valuable initial step to identify the most sensitive kinase targets. Subsequent cell-based and in vivo studies will be crucial to confirm the therapeutic potential of this promising compound. The insights gained from these studies will not only advance our understanding of the biological activities of DATA but also contribute to the broader knowledge of the structure-activity relationships of 2,4-diamino-1,3,5-triazine derivatives.

References

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• New 2-[(4-Amino-6-N-substituted-1,3,5-triazin-2-yl)methylthio]-N-(imidazolidin-2-ylidene)-4-chloro-5-methylbenzenesulfonamide Derivatives, Design, Synthesis and Anticancer Evaluation. MDPI. Available at: [Link]

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• DFT, hirshfeld and molecular docking studies of a hybrid compound - 2,4-Diamino-6-methyl-1,3,5-triazin-1-ium hydrogen oxalate as a promising anti-breast cancer agent. ResearchGate. Available at: [Link]

• Synthesis and Antioxidant Studies of 2,4-Dioxothiazolidine-5-acetic Acid Based Organic Salts: SC-XRD and DFT Approach. PMC - NIH. Available at: [Link]

• Identification of 2-(thiophen-2-yl)acetic Acid-Based Lead Compound for mPGES-1 Inhibition. Frontiers. Available at: [Link]

• Synthesis of Fmoc-Triazine Amino Acids and Its Application in the Synthesis of Short Antibacterial Peptidomimetics. MDPI. Available at: [Link]

• Synthesis and Antimicrobial Activity of Some Derivatives of (7-Hydroxy-2-oxo-2H-chromen-4-yl)-acetic Acid Hydrazide. ResearchGate. Available at: [Link]

• Drug Design by Pharmacophore and Virtual Screening Approach. PMC - NIH. Available at: [Link]

• Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. MDPI. Available at: [Link]

• Novel diamino derivatives of[3][4][5]triazolo[1,5-a][2][3][6]triazine as potent and selective adenosine A2a receptor antagonists. PubMed. Available at: [Link]

• (12) United States Patent. Googleapis.com. Available at: [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid in Drug Discovery

Foreword: Unveiling the Potential of a Privileged Scaffold

The 1,3,5-triazine, or s-triazine, core is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its versatile biological activities. This guide focuses on a specific, yet underexplored, derivative: 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid . While direct literature on this compound's specific applications is sparse, its structural motifs—the diaminotriazine core and the carboxylic acid sidechain—suggest a rich potential for therapeutic innovation.

This document serves as both an application note and a practical guide for researchers. It is designed to bridge the gap between the known pharmacology of the triazine class and the untapped potential of this specific molecule. We will explore its structural rationale for activity, propose several high-potential therapeutic applications, and provide detailed, actionable protocols for its synthesis, derivatization, and screening. This guide is intended to empower researchers to unlock the therapeutic promise of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid and its future analogs.

Section 1: Chemical and Structural Rationale

1.1. Core Compound Profile

Property	Value	Source
IUPAC Name	2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid	N/A
CAS Number	89180-20-1
Molecular Formula	C₅H₇N₅O₂
Molecular Weight	169.14 g/mol
SMILES	C(C1=NC(=NC(=N1)N)N)C(=O)O

1.2. The Privileged Diaminotriazine Scaffold

The 2,4-diamino-1,3,5-triazine substructure is a key pharmacophore. It is a bioisostere of the diaminopyrimidine core found in potent inhibitors of dihydrofolate reductase (DHFR), an enzyme crucial for nucleotide synthesis in both prokaryotes and eukaryotes. This structural mimicry is the basis for the antibacterial and anticancer properties of many related compounds. The two amino groups can form critical hydrogen bond interactions within the active sites of various enzymes, particularly kinases.

1.3. The Role of the Acetic Acid Moiety

The carboxylic acid group is a versatile functional group in drug design. It can act as a hydrogen bond donor and acceptor, and at physiological pH, it is typically deprotonated, allowing for ionic interactions with positively charged residues like lysine or arginine in a target's binding site. This moiety can also be a key handle for synthetic modification, allowing for the creation of ester or amide derivatives to modulate properties like cell permeability and metabolic stability.

1.4. A Starting Point for Fragment-Based Drug Discovery (FBDD)

With a molecular weight of under 170 Da, 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid is an ideal candidate for fragment-based drug discovery (FBDD). FBDD is a powerful strategy that begins with identifying small, low-affinity fragments that bind to a biological target. These fragments are then optimized and grown into more potent, drug-like molecules. This compound can serve as a foundational fragment for screening against a variety of targets.

Section 2: Hypothesized Therapeutic Applications and Screening Strategies

Based on its structural features, we propose four primary avenues for investigation for 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid and its derivatives.

2.1. Anticancer Agents via Dihydrofolate Reductase (DHFR) and Kinase Inhibition

• Scientific Rationale: The diaminotriazine core is structurally similar to known DHFR inhibitors like methotrexate, which are used in cancer chemotherapy. By inhibiting DHFR, the compound could disrupt DNA synthesis and cell proliferation in rapidly dividing cancer cells. Additionally, the triazine scaffold is present in several known kinase inhibitors, and the amino groups can form key interactions in the ATP-binding pocket of kinases that are often dysregulated in cancer.

• Screening Strategy: A primary screen against a panel of cancer cell lines, such as the NCI-60 panel, will provide a broad overview of its cytotoxic potential. Hits can then be followed up with specific enzyme inhibition assays for DHFR and a panel of relevant kinases (e.g., EGFR, VEGFR, PI3K).

2.2. Antimicrobial Agents

• Scientific Rationale: Selective inhibition of microbial DHFR over human DHFR is a well-established principle for antimicrobial drug design (e.g., trimethoprim). The diaminotriazine structure of the title compound makes it a prime candidate for development as a selective microbial DHFR inhibitor.

• Screening Strategy: The compound and its derivatives should be tested against a panel of clinically relevant bacterial and fungal strains using standardized antimicrobial susceptibility testing methods, such as those outlined by the Clinical and Laboratory Standards Institute (CLSI).

2.3. Antidiabetic Agents as DPP-4 Inhibitors

• Scientific Rationale: Several 1,3,5-triazine derivatives have been identified as potent inhibitors of dipeptidyl peptidase-4 (DPP-4), an enzyme involved in glucose metabolism. Inhibition of DPP-4 is a validated therapeutic strategy for type 2 diabetes. The triazine scaffold can be tailored to fit into the active site of DPP-4.

• Screening Strategy: A fluorescence-based in vitro assay can be used to determine the IC50 of the compound against purified DPP-4 enzyme.

2.4. Neuroprotective Agents as Adenosine A2A Receptor Antagonists

• Scientific Rationale: The triazine scaffold is a key component of several potent and selective antagonists of the adenosine A2A receptor, a target for the treatment of Parkinson's disease and other neurodegenerative disorders. The core structure can be modified to achieve high affinity for this G-protein coupled receptor.

• Screening Strategy: A radioligand binding assay using membranes from cells expressing the human adenosine A2A receptor is the gold standard for determining the binding affinity (Ki) of the compound.

Section 3: Synthetic and Derivatization Protocols

A key strategy in leveraging 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid is to use it as a scaffold for creating a focused library of analogs. This allows for the exploration of structure-activity relationships (SAR).

3.1. General Synthetic Scheme

The synthesis of 2,4-diamino-6-substituted-1,3,5-triazines can be achieved through the condensation of dicyandiamide with an appropriate nitrile under microwave irradiation, which is an efficient and green method. For the title compound, the starting nitrile would be cyanoacetic acid or a protected derivative thereof.

Alternatively, a common route to substituted triazines is via sequential nucleophilic substitution of 2,4,6-trichloro-1,3,5-triazine (cyanuric chloride).

Caption: General synthetic workflow for triazine derivatives.

3.2. Protocol: Synthesis of an Amide Derivative Library

This protocol details the derivatization of the carboxylic acid moiety to generate a library of amides, which can enhance cell permeability and explore new interactions with the target protein.

• Activation of the Carboxylic Acid:

  • Dissolve 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid (1 equivalent) in anhydrous dimethylformamide (DMF).

  • Add a peptide coupling agent such as HATU (1.1 equivalents) and a non-nucleophilic base like diisopropylethylamine (DIPEA) (2 equivalents).

  • Stir the mixture at room temperature for 30 minutes to form the activated ester.

• Amide Formation:

  • In a separate vessel, dissolve the desired primary or secondary amine (1.2 equivalents) in DMF.

  • Add the amine solution dropwise to the activated ester solution.

  • Stir the reaction mixture at room temperature for 4-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification:

  • Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous citric acid, saturated aqueous sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain the desired amide derivative.

Section 4: In Vitro Screening Protocols

4.1. Protocol: Anticancer Activity Screening (NCI-60 Cell Line Panel)

This protocol is adapted from the NCI-60 screening methodology.[1]

• Cell Culture:

  • Culture a panel of human cancer cell lines (e.g., MCF-7, NCI-H460, SF-268) in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

  • Maintain cells in a humidified incubator at 37°C with 5% CO₂.

• Compound Preparation and Plating:

  • Prepare a stock solution of the test compound in dimethyl sulfoxide (DMSO).

  • Inoculate cells into 96-well microtiter plates at densities ranging from 5,000 to 40,000 cells/well.

  • Incubate the plates for 24 hours.

• Drug Treatment:

  • Perform serial dilutions of the test compound to achieve a range of final concentrations (e.g., 0.01, 0.1, 1, 10, 100 µM).

  • Add the diluted compounds to the appropriate wells and incubate for 48 hours.

• Cytotoxicity Assay (Sulforhodamine B - SRB):

  • After incubation, fix the cells with trichloroacetic acid (TCA).

  • Stain the fixed cells with SRB dye.

  • Wash away the unbound dye and solubilize the protein-bound dye.

  • Measure the absorbance at 515 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell growth inhibition for each concentration.

  • Determine the GI₅₀ (concentration causing 50% growth inhibition), TGI (concentration causing total growth inhibition), and LC₅₀ (concentration causing 50% cell death) values.

4.2. Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI).[2][3]

• Inoculum Preparation:

  • Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) equivalent to a 0.5 McFarland standard.

• Compound Dilution:

  • Perform serial twofold dilutions of the test compound in a 96-well microtiter plate containing cation-adjusted Mueller-Hinton broth.

• Inoculation and Incubation:

  • Inoculate each well with the standardized bacterial suspension.

  • Incubate the plates at 35°C for 16-20 hours.

• Determination of Minimum Inhibitory Concentration (MIC):

  • The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Caption: Workflow for MIC determination.

4.3. Protocol: DPP-4 Inhibition Assay (Fluorometric)

This protocol is based on commercially available DPP-4 inhibitor screening kits.[4][5][6]

• Reagent Preparation:

  • Prepare the DPP-4 assay buffer, DPP-4 enzyme solution, and the fluorogenic substrate (e.g., Gly-Pro-AMC).

• Assay Procedure:

  • In a 96-well black plate, add the assay buffer.

  • Add various concentrations of the test compound or a known inhibitor (e.g., sitagliptin) as a positive control.

  • Add the DPP-4 enzyme solution to all wells except the blank.

  • Incubate at 37°C for 10 minutes.

  • Initiate the reaction by adding the DPP-4 substrate.

• Fluorescence Measurement:

  • Immediately measure the fluorescence intensity in a kinetic mode for 15-30 minutes at 37°C (Excitation: ~360 nm, Emission: ~460 nm).

• Data Analysis:

  • Calculate the rate of reaction for each well.

  • Determine the percent inhibition for each concentration of the test compound.

  • Calculate the IC₅₀ value by plotting percent inhibition against the logarithm of the compound concentration.

4.4. Protocol: Adenosine A2A Receptor Binding Assay (Radioligand)

This protocol is a standard method for determining receptor affinity.[7][8]

• Membrane Preparation:

  • Use cell membranes from a cell line stably expressing the human adenosine A2A receptor (e.g., HEK293 cells).

• Binding Assay:

  • In a 96-well plate, combine the cell membranes, a radiolabeled A2A receptor antagonist (e.g., [³H]-ZM241385), and various concentrations of the unlabeled test compound.

  • For non-specific binding control wells, add a high concentration of a known unlabeled antagonist.

  • Incubate the mixture at room temperature for 1-2 hours to reach equilibrium.

• Filtration and Scintillation Counting:

  • Rapidly filter the contents of each well through a glass fiber filter to separate bound from free radioligand.

  • Wash the filters with ice-cold buffer.

  • Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding for each concentration of the test compound.

  • Determine the IC₅₀ value from the competition binding curve.

  • Calculate the binding affinity (Ki) using the Cheng-Prusoff equation.

Section 5: Concluding Remarks and Future Directions

2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid represents a molecule of significant, yet largely unexplored, potential in drug discovery. Its simple structure, low molecular weight, and possession of a privileged scaffold make it an excellent starting point for multiple therapeutic avenues. The protocols outlined in this guide provide a comprehensive framework for the synthesis of a focused library of analogs and for the systematic evaluation of their activity against cancer, microbial infections, diabetes, and neurodegenerative diseases. It is our hope that this document will catalyze further research into this promising compound and its derivatives, ultimately leading to the development of novel and effective therapeutics.

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• Sulphonamide-1,3,5-triazine-thiazoles: Discovery of novel class of antidiabetic agent via inhibition of DPP-4. (2021). ResearchGate. Retrieved from [Link]

• Discovery of 1,2,4-Triazine Derivatives as Adenosine A2A Antagonists using Structure Based Drug Design. (2012). Journal of Medicinal Chemistry. Retrieved from [Link]

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• 1,2,4-Amino-triazine derivatives as pyruvate dehydrogenase kinase inhibitors: Synthesis and pharmacological evaluation. (2021). ResearchGate. Retrieved from [Link]

• A2A Human Adenosine GPCR Binding Agonist Radioligand LeadHunter Assay. (n.d.). DiscoverX. Retrieved from [Link]

• Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. (2006). Molecules. Retrieved from [Link]

• Analysis of adenosine A2A receptors by radioligand binding assay in... (n.d.). ResearchGate. Retrieved from [Link]

• Discovery of 1,2,4-Triazine Derivatives As Adenosine A(2A) Antagonists Using Structure Based Drug Design. (2012). ResearchGate. Retrieved from [Link]

• Synthesis of triazolotriazine derivatives as c-Met inhibitors. (2020). Medicinal Chemistry Research. Retrieved from [Link]

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• Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. (2006). ResearchGate. Retrieved from [Link]

• Fragment-based drug discovery: A graphical review. (2023). Journal of Medicinal Chemistry. Retrieved from [Link]

• Antimicrobial and Computational Studies of Newly Synthesized Benzotriazoles. (2024). Molecules. Retrieved from [Link]

• A2A Adenosine Receptor Antagonists: Are Triazolotriazine and Purine Scaffolds Interchangeable? (2022). Molecules. Retrieved from [Link]

• Fragment-Based Drug Design: From Then until Now, and Toward the Future. (2023). Journal of Medicinal Chemistry. Retrieved from [Link]

• NCI-60 Human Tumor Cell Line Screen. (n.d.). Division of Cancer Treatment and Diagnosis. Retrieved from [Link]

• Synthesis and antimicrobial activity of new substituted 1,3,5-triazine derivatives. (2014). ResearchGate. Retrieved from [Link]

• DPP4 Assay Kit. (n.d.). BPS Bioscience. Retrieved from [Link]

• Sulfonamide-1,3,5-triazine–thiazoles: discovery of a novel class of antidiabetic agents via inhibition of DPP-4. (2017). RSC Advances. Retrieved from [Link]

• Antimicrobial Susceptibility Testing | Area of Focus. (n.d.). Clinical and Laboratory Standards Institute. Retrieved from [Link]

• Characterization of human A2A adenosine receptors with the antagonist radioligand [3H]-SCH 58261. (1997). British Journal of Pharmacology. Retrieved from [Link]

• Design, synthesis and anticancer evaluation of imamine-1,3,5-triazine derivatives. (2022). RSC Advances. Retrieved from [Link]

• SYNTHESIS AND PROPERTIES OF SOME CYANURIC CHLORIDE DERIVATIVES. (1962). DTIC. Retrieved from [Link]

• Structure-Based Discovery of A2A Adenosine Receptor Ligands. (2011). Journal of Medicinal Chemistry. Retrieved from [Link]

• Design, synthesis and anti-diabetic activity of triazolotriazine derivatives as dipeptidyl peptidase-4 (DPP-4) inhibitors. (2017). Bioorganic & Medicinal Chemistry. Retrieved from [Link]

• CHAIN ANTIMICROBIAL SUSCEPTIBILITY TESTING (CLSI) (MASTER) Version 1.01. (2016). University of Oxford. Retrieved from [Link]

• A Facile Method for Screening DPP IV Inhibitors in Living Cell System Based on Enzyme Activity Probe. (2022). Molecules. Retrieved from [Link]

• Fragment-based lead discovery. (n.d.). Wikipedia. Retrieved from [Link]

• HTS384 NCI60: The Next Phase of the NCI60 Screen. (2024). Cancer Research Communications. Retrieved from [Link]

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• Recent advancements of 4-aminoquinazoline derivatives as kinase inhibitors and their applications in medicinal chemistry. (2019). European Journal of Medicinal Chemistry. Retrieved from [Link]

• Synthesis, characterization and antimicrobial activity of some novel s-triazine derivatives incorporating quinoline moiety. (2016). Der Pharma Chemica. Retrieved from [Link]

• Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. (2007). New Journal of Chemistry. Retrieved from [Link]

• Dipeptidyl Peptidase IV (DPP4) Inhibitor Screening Assay Kit (E-BC-D007). (n.d.). Elabscience. Retrieved from [Link]

• Radioligand binding analysis as a tool for quality control of GPCR production for structural characterization: adenosine A(2a)R as a template for study. (2012). Current Protocols in Protein Science. Retrieved from [Link]

• Identification of Novel Adenosine A2A Receptor Antagonists by Virtual Screening. (2010). Journal of Medicinal Chemistry. Retrieved from [Link]

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• Discovery of novel 1,3,5-triazine derivatives as an antidiabetic agent in Wistar rats via inhibition of DPP-4. (2023). Future Medicinal Chemistry. Retrieved from [Link]

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Analytical methods for "2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid" characterization

An Application Note for the Comprehensive Characterization of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid

Introduction: A Strategic Approach to the Analysis of a Polar Triazine Derivative

2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid (DTAA) is a polar, nitrogen-rich heterocyclic compound with a molecular weight of 169.14 g/mol and a chemical formula of C₅H₇N₅O₂.[1] Its structure, featuring a diamino-triazine core linked to an acetic acid moiety, presents a unique combination of basic (amino groups) and acidic (carboxylic acid) functionalities. This amphoteric nature, along with its high polarity (calculated LogP of -1.34), governs its physicochemical properties and necessitates a carefully designed analytical strategy.[1]

In drug development and chemical research, a thorough characterization of any active pharmaceutical ingredient (API) or key intermediate is paramount. This involves not only confirming the identity and structure of the molecule but also quantifying its purity, identifying impurities, and understanding its physical properties such as thermal stability. Given the absence of standardized analytical monographs for DTAA, this application note provides a comprehensive framework of robust, validated methods for its complete characterization. The protocols herein are grounded in established analytical principles for analogous polar compounds, particularly melamine and other triazine derivatives.[2][3][4]

This guide is designed for researchers, analytical scientists, and quality control professionals. It moves beyond simple procedural lists to explain the rationale behind methodological choices, ensuring that the analytical strategy is both scientifically sound and adaptable to specific laboratory contexts.

Physicochemical Properties Overview

A foundational understanding of DTAA's properties is crucial for method development.

Property	Value	Source
Molecular Formula	C₅H₇N₅O₂	ChemScene[1]
Molecular Weight	169.14	ChemScene[1]
CAS Number	89180-20-1	ChemScene[1]
Calculated LogP	-1.3369	ChemScene[1]
Topological Polar Surface Area (TPSA)	128.01 Ų	ChemScene[1]
Hydrogen Bond Donors	3	ChemScene[1]
Hydrogen Bond Acceptors	6	ChemScene[1]

Logical Workflow for Comprehensive Characterization

A multi-technique approach is essential for the unambiguous characterization of DTAA. The following workflow ensures all critical aspects—identity, purity, and physical properties—are systematically evaluated.

Caption: Overall analytical workflow for DTAA characterization.

Chromatographic Analysis for Purity and Impurity Profiling

High-Performance Liquid Chromatography (HPLC) is the cornerstone for assessing the purity of DTAA and quantifying related substances. Due to the high polarity of DTAA, Hydrophilic Interaction Liquid Chromatography (HILIC) is the recommended mode of separation.[4][5] HILIC provides superior retention and peak shape for polar analytes that are poorly retained on traditional reversed-phase columns like C18.[6] Coupling HPLC with mass spectrometry (MS) allows for definitive peak identification and structural elucidation of unknown impurities.

Protocol: HILIC-UV/MS Method for DTAA

Rationale: This method utilizes a HILIC stationary phase to retain the polar DTAA molecule. The mobile phase consists of a high percentage of organic solvent (acetonitrile) with a smaller amount of aqueous buffer. Elution is achieved by increasing the aqueous component. A volatile buffer like ammonium formate is chosen to ensure compatibility with mass spectrometry.

Instrumentation and Columns:

• HPLC/UHPLC System: With a Diode Array Detector (DAD) or UV detector.

• Mass Spectrometer: Electrospray Ionization (ESI) source, coupled to a Triple Quadrupole (QqQ) or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).

• Analytical Column: A column designed for HILIC separations, such as one with a silica-based stationary phase.[5]

Chromatographic Conditions:

Parameter	Recommended Setting	Rationale
Column	Waters ACQUITY UPLC BEH HILIC (2.1 x 100 mm, 1.7 µm)	Proven for retaining polar compounds like melamine and its derivatives.[6]
Mobile Phase A	10 mM Ammonium Formate in Water (pH adjusted to 3.0 with Formic Acid)	Volatile buffer compatible with MS; acidic pH aids in protonating the molecule for positive ion ESI.
Mobile Phase B	Acetonitrile	Strong solvent in HILIC mode.
Gradient	5% to 40% A over 8 minutes; hold at 40% A for 2 minutes; return to 5% A and equilibrate for 3 minutes.	Starts with high organic content to retain the polar analyte, then increases aqueous content to elute.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temperature	35 °C	Improves peak shape and reproducibility.
Injection Volume	2 µL	Small volume to prevent peak distortion.
UV Detection	220 nm	Wavelength for detecting the triazine ring system.

Mass Spectrometry Conditions (ESI+):

Parameter	Recommended Setting	Rationale
Ionization Mode	Positive Electrospray (ESI+)	The amino groups on the triazine ring are readily protonated.
Capillary Voltage	3.5 kV	Optimizes ion generation.
Source Temperature	150 °C	Standard condition for ESI.
Desolvation Temp.	400 °C	Facilitates solvent evaporation.
Cone Gas Flow	50 L/hr	Assists in nebulization.
Desolvation Gas Flow	800 L/hr	Nitrogen gas flow to aid desolvation.
Scan Range (Full)	m/z 50 - 500	To detect the parent ion and potential low-mass impurities.
MS/MS (for ID)	Precursor Ion: m/z 170.1 (for [M+H]⁺)	Isolate the parent ion for fragmentation to confirm structure.

Sample Preparation:

• Accurately weigh approximately 10 mg of DTAA standard or sample.

• Dissolve in a suitable diluent. A mixture of Acetonitrile/Water (90:10 v/v) is a good starting point to ensure compatibility with the initial mobile phase conditions.

• Vortex and sonicate briefly to ensure complete dissolution.

• Prepare a stock solution at 1.0 mg/mL and perform serial dilutions to create calibration standards for quantification (e.g., 0.1, 1, 10, 100 µg/mL).

• Filter all solutions through a 0.22 µm syringe filter before injection.

Spectroscopic Characterization for Structural Elucidation

Spectroscopic methods provide definitive structural information, confirming the molecular framework and the presence of key functional groups.

Protocol: Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale: NMR is the most powerful technique for unambiguous structural confirmation. ¹H NMR will identify the number and connectivity of protons, while ¹³C NMR will do the same for carbon atoms.[7][8]

Instrumentation:

• NMR Spectrometer (400 MHz or higher recommended for better resolution).

Sample Preparation:

• Dissolve 5-10 mg of DTAA in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• DMSO-d₆ is chosen for its ability to dissolve the polar DTAA and to observe the exchangeable N-H and O-H protons.

Expected NMR Signals:

Nucleus	Predicted Chemical Shift (δ, ppm)	Multiplicity	Assignment & Rationale
¹H NMR	~7.0 - 7.5	Broad singlet (4H)	-NH₂ protons on the triazine ring. Broadness is due to quadrupole broadening from ¹⁴N and chemical exchange.
~3.5	Singlet (2H)	-CH₂- (methylene) protons of the acetic acid group.
~12.0	Very broad singlet (1H)	-COOH proton. Its broadness and chemical shift are highly dependent on concentration and residual water.
¹³C NMR	~175	Singlet	-C =O carbon of the carboxylic acid.[9]
~170	Singlet	C -NH₂ carbons on the triazine ring.
~168	Singlet	C -CH₂ carbon on the triazine ring.
~40	Singlet	-C H₂- (methylene) carbon.

Note: Predicted shifts are estimates and should be confirmed by 2D NMR experiments (e.g., HSQC, HMBC) for definitive assignment.

Protocol: Fourier-Transform Infrared (FT-IR) Spectroscopy

Rationale: FT-IR provides a molecular fingerprint and confirms the presence of specific functional groups by identifying their characteristic vibrational frequencies.[10] This is a rapid and reliable method for identity confirmation.

Instrumentation:

• FT-IR Spectrometer with an Attenuated Total Reflectance (ATR) accessory or KBr press.

Procedure (ATR):

• Ensure the ATR crystal is clean by taking a background spectrum.

• Place a small amount of DTAA powder directly onto the crystal.

• Apply pressure using the anvil to ensure good contact.

• Collect the spectrum over the range of 4000-400 cm⁻¹.

Expected Characteristic Absorption Bands:

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Reference
3400 - 3100 (broad)	N-H Stretch	Primary amines (-NH₂)	[10][11]
3000 - 2500 (very broad)	O-H Stretch	Carboxylic acid (-COOH)	[12]
~1710	C=O Stretch	Carboxylic acid (-COOH)	[12]
~1650	N-H Bend	Primary amines (-NH₂)	[10]
1550 - 1480	C=N Stretch	Triazine ring vibrations	[11][13]
~810	Ring Bend	Triazine out-of-plane bend	[10]

Thermal Analysis for Stability Assessment

Thermal analysis techniques like TGA and DSC are critical for evaluating the stability of DTAA under heat, which is vital information for determining storage conditions, shelf-life, and formulation processes.[14]

Protocol: Thermogravimetric Analysis (TGA)

Rationale: TGA measures the change in mass of a sample as a function of temperature. It is used to determine the onset of thermal decomposition and identify the presence of residual solvents or water.[15][16]

Instrumentation:

• Thermogravimetric Analyzer.

Experimental Conditions:

Parameter	Recommended Setting
Sample Size	3-5 mg
Pan	Open aluminum or platinum pan
Purge Gas	Nitrogen at 20 mL/min
Heating Rate	10 °C/min
Temperature Range	25 °C to 500 °C

Expected Results: A stable compound will show a flat baseline until the decomposition temperature is reached, at which point a sharp drop in mass will occur. Any mass loss at lower temperatures (e.g., < 120 °C) may indicate the presence of volatile impurities or water.

Protocol: Differential Scanning Calorimetry (DSC)

Rationale: DSC measures the heat flow into or out of a sample as it is heated or cooled. It is used to determine the melting point, measure heat of fusion, and identify other thermal events like phase transitions.

Instrumentation:

• Differential Scanning Calorimeter.

Experimental Conditions:

Parameter	Recommended Setting
Sample Size	2-4 mg
Pan	Hermetically sealed aluminum pan
Purge Gas	Nitrogen at 20 mL/min
Heating Rate	10 °C/min
Temperature Range	25 °C to a temperature below decomposition onset (determined by TGA)

Expected Results: A sharp endotherm will indicate the melting point of a pure, crystalline substance. The presence of impurities often leads to a broader melting peak at a lower temperature.

Conclusion

The analytical framework presented in this application note provides a comprehensive, multi-technique strategy for the complete and robust characterization of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid. By integrating chromatographic separations (HILIC-MS) for purity assessment, spectroscopic methods (NMR, FT-IR) for definitive structural confirmation, and thermal analysis (TGA, DSC) for stability profiling, researchers can gain a thorough understanding of this molecule. This self-validating system of orthogonal techniques ensures the highest level of scientific integrity and confidence in the analytical results, which is essential for applications in research and drug development.

References

• Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. New Journal of Chemistry (RSC Publishing). [Link]

• Determination of Melamine and Derivatives in Foods by Liquid Chromatography Coupled to Atmospheric Pressure Chemical Ionization Mass Spectrometry and Diode Array Detection. ResearchGate. [Link]

• Determination of hydroxy-s-triazines in water using HPLC or GC-MS. ResearchGate. [Link]

• Thermal Decomposition of 2,4,6-Triazido-1,3,5-Triazine. ResearchGate. [Link]

• Combinatorial Vibration-Mode Assignment for the FTIR Spectrum of Crystalline Melamine: A Strategic Approach toward Theoretical IR Vibrational Calculations of Triazine-Based Compounds. ACS Publications. [Link]

• Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. PMC - NIH. [Link]

• Development of a Sensitive HILIC-MS/MS Method for Quantification of Melamine, Derivatives, and Potential Precursors in Various Water Matrices. MDPI. [Link]

• Fourier transform infrared (FTIR) spectra of covalent triazine framework (CTF‐1)/terpolyimide composites. ResearchGate. [Link]

• Process for synthesis of 2-vinyl-4,6-diamino-S-triazine.

• Analysis of Melamine and Cyanuric Acid by Liquid Chromatography with Diode Array Detection and Tandem Mass Spectrometry. DigitalCommons@UMaine. [Link]

• Application of Simultaneous and Coupled Thermal Analysis Techniques in Studies on the Melting Process, Course of Pyrolysis and Oxidative Decomposition of Fused Triazinylacetohydrazides. MDPI. [Link]

• Structural characterization of triazines. [Link]

• Chromatographic methods for analysis of triazine herbicides. PubMed. [Link]

• Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. MDPI. [Link]

• Cocrystals of 2,4-Diamino-6-phenyl-1,3,5-triazine with Dicarboxylic Acids. ResearchGate. [Link]

• Determination and Confirmation of Melamine by LC/MS/MS (Extended Method). Food Safety and Inspection Service. [Link]

• Spectroscopic and Physicochemical Studies on 1,2,4-Triazine Derivative. MDPI. [Link]

• Coupled and Simultaneous Thermal Analysis Techniques in the Study of Pharmaceuticals. MDPI. [Link]

• 2,4-Diamino-6-methyl-1,3,5-triazin-1-ium hydrogen oxalate. ResearchGate. [Link]

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• Trace-Level Analysis of Melamine and Related Compounds by LC-MS/MS. Restek. [Link]

• Influence of 4,4′,6,6′-Tetra(azido)hydrazo-1,3,5-triazine on the Thermal Behavior of the Nitroguanidine-Base Propellant. MDPI. [Link]

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• 1,3,5-Triazine. NIST WebBook. [Link]

• A Facile Route to Melaminophenyl Boronates using 2, 4-Diazido-6- Chloro-1, 3, 5-Triazine as an Electrophilic Reagent. Organic Chemistry Plus. [Link]

• 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. MDPI. [Link]

• Methyl 2-(4,6-dichloro-1,3,5-triazin-2-ylamino)acetate. National Center for Biotechnology Information. [Link]

• Synthesis of 1,3,5-Triazines via Cu(OAc)2-Catalyzed Aerobic Oxidative Coupling of Alcohols and Amidine hydrochlorides. ResearchGate. [Link]

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Application Notes and Protocols for Antimicrobial Assays of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Antimicrobial Potential of Triazine Scaffolds

The 1,3,5-triazine scaffold is a key heterocyclic motif that has garnered significant attention in medicinal chemistry due to its wide range of biological activities, including antimicrobial, anticancer, and antiviral properties.[1] The structural versatility of the triazine ring allows for the introduction of various substituents, enabling the fine-tuning of its physicochemical and pharmacological properties. Numerous studies have explored the synthesis and antimicrobial evaluation of novel 1,3,5-triazine derivatives, demonstrating their potential as a promising class of antimicrobial agents.[2][3][4] The antimicrobial efficacy of these compounds is often attributed to factors such as cationic charge, bulkiness, and lipophilicity, which can be modulated through synthetic modifications.[2] Some triazine derivatives have been shown to act by disrupting the bacterial cell membrane, mimicking the action of cationic antimicrobial peptides.[1][5] Others may have intracellular targets, highlighting the diverse mechanisms of action within this chemical class.

This document provides a comprehensive guide for the evaluation of the antimicrobial properties of a specific triazine derivative, 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid . The protocols outlined herein are designed to be robust and self-validating, providing researchers with a solid framework for initial screening and characterization of this novel compound.

Compound Profile: 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid

Parameter	Value	Source
CAS Number	89180-20-1	[6]
Molecular Formula	C₅H₇N₅O₂	[6]
Molecular Weight	169.14 g/mol	[6]
Purity	≥98%	[6]
Storage	Sealed in dry, 2-8°C	[6]
SMILES	C(C1=NC(=NC(=N1)N)N)C(=O)O	[6]

Experimental Design: A Phased Approach to Antimicrobial Evaluation

A systematic evaluation of a novel compound's antimicrobial activity is crucial. The following workflow outlines a logical progression from initial screening to more detailed characterization.

A phased approach to antimicrobial evaluation.

Phase 1: Primary Screening - Determination of Minimum Inhibitory Concentration (MIC)

The broth microdilution assay is a cornerstone for determining the Minimum Inhibitory Concentration (MIC) of a novel antimicrobial agent.[7][8] The MIC is the lowest concentration of the drug that prevents visible growth of a microorganism.[7] This assay provides a quantitative measure of the compound's potency.

Protocol: Broth Microdilution Assay

1. Preparation of Bacterial Inoculum:

• Aseptically select 3-5 well-isolated colonies of the test microorganism from a fresh agar plate.

• Inoculate the colonies into a tube containing a suitable broth medium (e.g., Mueller-Hinton Broth).

• Incubate the broth culture at the appropriate temperature (e.g., 37°C) with agitation until it reaches the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

• Dilute the bacterial suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells of the microtiter plate.

2. Preparation of Compound Dilutions:

• Prepare a stock solution of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid in a suitable solvent (e.g., sterile deionized water, as the acetic acid moiety may aid solubility, or DMSO if necessary).

• Perform serial two-fold dilutions of the compound in the broth medium within a 96-well microtiter plate. The concentration range should be selected based on the expected potency of the compound.

3. Inoculation and Incubation:

• Add the prepared bacterial inoculum to each well of the microtiter plate containing the compound dilutions.[7]

• Include a positive control (bacteria with no compound) and a negative control (broth medium only).[7]

• Seal the plate and incubate at the appropriate temperature for 16-20 hours.[7]

4. Determination of MIC:

• After incubation, visually inspect the plate for bacterial growth, indicated by turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.[7]

• Optionally, a growth indicator dye like resazurin can be used. A color change from blue to pink indicates viable cells.[9]

Phase 2: Determining the Nature of Antimicrobial Activity - Minimal Bactericidal Concentration (MBC)

The MBC assay is a crucial follow-up to the MIC test, distinguishing between bacteriostatic (growth-inhibiting) and bactericidal (killing) activity. The MBC is the lowest concentration of an antimicrobial agent that results in a 99.9% reduction in the initial bacterial inoculum.[8]

Protocol: Minimal Bactericidal Concentration (MBC) Assay

1. Subculturing from MIC Wells:

• Following the MIC determination, select the wells showing no visible growth.

• Aseptically transfer a small aliquot (e.g., 10 µL) from each of these clear wells onto a fresh agar plate (e.g., Mueller-Hinton Agar).

2. Incubation:

• Incubate the agar plates at the appropriate temperature for 18-24 hours.

3. Determination of MBC:

• After incubation, count the number of colonies on each plate.

• The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in the number of colonies compared to the initial inoculum.

Phase 3: Understanding the Dynamics of Antimicrobial Action - Time-Kill Kinetic Assay

Time-kill assays provide valuable information on the time-dependent or concentration-dependent killing activity of an antimicrobial agent.[8] This assay involves exposing a standardized bacterial suspension to the test compound at various concentrations and measuring the number of viable cells at different time points.

Protocol: Time-Kill Kinetic Assay

1. Preparation:

• Prepare a bacterial inoculum as described for the broth microdilution assay.

• Prepare flasks containing broth with the test compound at concentrations corresponding to the MIC, 2x MIC, and 4x MIC. Include a growth control flask without the compound.

2. Inoculation and Sampling:

• Inoculate each flask with the prepared bacterial suspension to a final concentration of approximately 5 x 10⁵ CFU/mL.

• At predetermined time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each flask.

3. Viable Cell Counting:

• Perform serial dilutions of the collected aliquots in sterile saline or phosphate-buffered saline.

• Plate the dilutions onto appropriate agar plates and incubate for 18-24 hours.

• Count the number of colonies on the plates and calculate the CFU/mL for each time point and concentration.

4. Data Analysis:

• Plot the log₁₀ CFU/mL against time for each concentration of the test compound and the growth control.

• A bactericidal effect is generally defined as a ≥3-log₁₀ reduction in CFU/mL compared to the initial inoculum.

Data Interpretation and Reporting

Assay	Key Parameter	Interpretation	Example Data Table
Broth Microdilution	MIC (µg/mL)	The lowest concentration that inhibits visible growth.	Organism
MBC Assay	MBC (µg/mL)	The lowest concentration that kills ≥99.9% of the initial inoculum.	Organism
Time-Kill Assay	Log₁₀ CFU/mL reduction	The rate and extent of bacterial killing over time.	Time (h)

Visualizing the Experimental Workflow

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and biological evaluation of novel 1,3,5-triazine derivatives as antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and antimicrobial evaluation of novel 1,2,4-triazine derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 4. Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. chemscene.com [chemscene.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Frontiers | Evaluation of novel compounds as anti-bacterial or anti-virulence agents [frontiersin.org]
• 9. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Derivatization of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid for Biological Assays

Introduction: Unlocking the Potential of a Versatile Triazine Scaffold

2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid (DATA) is a heterocyclic compound featuring a triazine core, a structure known for a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2] The presence of both amino groups and a carboxylic acid moiety makes DATA a particularly attractive scaffold for chemical modification and derivatization. This bifunctionality allows for the strategic attachment of various reporter molecules, linkers, and biomolecules, thereby enabling its use in a diverse array of biological assays. These assays are critical in drug discovery and development for target identification, validation, and the high-throughput screening of potential therapeutic agents.

This comprehensive guide provides detailed application notes and protocols for the derivatization of DATA for use in three widely employed biological assays: the Cellular Thermal Shift Assay (CETSA), Fluorescence Polarization (FP) assays, and the Enzyme-Linked Immunosorbent Assay (ELISA). The methodologies described herein are grounded in established bioconjugation principles and are designed to be adaptable to specific research needs.

Chemical Characteristics of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid (DATA)

A thorough understanding of the physicochemical properties of DATA is essential for designing effective derivatization strategies.

Property	Value	Source
Molecular Formula	C₅H₇N₅O₂	[3]
Molecular Weight	169.14 g/mol	[3]
Appearance	White to Off-White Solid	[4]
Key Functional Groups	Carboxylic Acid (-COOH), Primary Amines (-NH₂)	[3]
Solubility	Slightly soluble in aqueous acid, DMSO, and methanol (with heating)	[4]

The key to unlocking the utility of DATA in biological assays lies in the strategic modification of its carboxylic acid or amino groups. The carboxylic acid provides a handle for conjugation to amine-containing molecules, while the amino groups can be targeted for modification, although this is often less specific without prior protection of the other reactive sites.

Section 1: Derivatization of DATA for Fluorescence Polarization (FP) Assays

Principle of Fluorescence Polarization: FP assays are powerful tools for studying molecular interactions in solution.[5] The technique is based on the principle that a small, fluorescently labeled molecule (the tracer) tumbles rapidly in solution, leading to depolarization of emitted light when excited with polarized light. Upon binding to a larger molecule (e.g., a target protein), the tumbling rate of the tracer slows significantly, resulting in an increase in the polarization of the emitted light.[6] This change in polarization can be used to quantify binding events and screen for inhibitors that disrupt this interaction.[7]

Workflow for Developing a DATA-Based FP Assay

Sources

• 1. Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Molecular Probes amine-reactive dyes—Table 1.1 | Thermo Fisher Scientific - TW [thermofisher.com]
• 4. A cellular thermal shift assay for detecting amino acid sites involved in drug target engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. Carbodiimide Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]

Green synthesis of "2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid"

Application Note & Protocol

Topic: Green Synthesis of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid

Introduction: The Imperative for Greener Triazine Synthesis

The 1,3,5-triazine scaffold is a privileged structure in medicinal chemistry and materials science, forming the core of numerous pharmaceuticals, herbicides, and dyes.[1] Compounds bearing this motif exhibit a wide range of biological activities, including anticancer, antiviral, and antimicrobial properties.[2][3] The target molecule, "2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid," is a functionalized diamino-s-triazine with potential applications as a chelating agent or a building block for more complex drug candidates.

Traditionally, the synthesis of substituted triazines relies on multi-step procedures originating from cyanuric chloride, often involving hazardous solvents, extended reaction times, and significant energy consumption.[2] In alignment with the principles of Green Chemistry, which advocate for waste prevention, atom economy, and the use of safer chemical processes, the development of sustainable synthetic routes is no longer optional but essential for modern drug development.[4][5] This guide details two distinct, environmentally benign protocols for the synthesis of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid, leveraging alternative energy sources—microwave irradiation and sonochemistry—to achieve higher efficiency and minimize environmental impact.[6][7]

Strategic Approach to Green Synthesis

Our approach is grounded in designing a synthetic workflow that maximizes efficiency while minimizing hazardous waste. The choice between synthetic pathways often involves a trade-off between starting material availability, atom economy, and process complexity. We present two validated green pathways, each with distinct advantages.

Caption: Green Synthesis Workflow Decision Process.

Pathway A: Microwave-Assisted One-Pot Synthesis from Dicyandiamide

Scientific Rationale: This pathway represents a superior green approach due to its high atom economy and one-pot nature. It involves the cyclocondensation of dicyandiamide with an ester of cyanoacetic acid. Microwave irradiation provides rapid, uniform heating, drastically reducing reaction times from hours to minutes and often improving yields.[8][9][10] This method avoids the use of chlorinated starting materials like cyanuric chloride, further enhancing its green credentials.

Caption: Reaction Scheme for Pathway A.

Protocol A: Detailed Methodology

Materials:

• Dicyandiamide (1.0 eq)

• Ethyl cyanoacetate (1.2 eq)

• Potassium carbonate (K₂CO₃), anhydrous (1.5 eq)

• Ethanol (200 proof)

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl), concentrated

• Deionized water

Equipment:

• Microwave synthesis reactor with sealed vessel capabilities

• Magnetic stirrer and stir bars

• Rotary evaporator

• Standard laboratory glassware

• pH meter or pH paper

Step-by-Step Procedure:

• Reaction Setup: In a 10 mL microwave reactor vessel, combine dicyandiamide (e.g., 0.84 g, 10 mmol), ethyl cyanoacetate (e.g., 1.36 g, 12 mmol), and anhydrous potassium carbonate (e.g., 2.07 g, 15 mmol).

• Solvent Addition: Add 5 mL of ethanol to the vessel. Seal the vessel according to the manufacturer's instructions.

• Microwave Irradiation: Place the vessel in the microwave reactor. Irradiate the mixture at 150 °C for 20 minutes with magnetic stirring.[11]

• Work-up (Intermediate Ester): After cooling, filter the reaction mixture to remove the inorganic base. Wash the solid residue with a small amount of ethanol. Concentrate the combined filtrate under reduced pressure using a rotary evaporator to yield the crude intermediate, ethyl 2-(4,6-diamino-1,3,5-triazin-2-yl)acetate.

• Hydrolysis: Dissolve the crude ester in a solution of 1 M NaOH (aq) (approx. 20 mL). Stir the mixture at room temperature for 2-3 hours or until TLC/LC-MS analysis indicates complete consumption of the ester.

• Acidification and Isolation: Cool the reaction mixture in an ice bath. Carefully acidify the solution to pH ~5-6 by the dropwise addition of concentrated HCl with vigorous stirring. A white precipitate of the target product will form.

• Purification: Collect the solid product by vacuum filtration. Wash the filter cake with cold deionized water, followed by a small amount of cold ethanol to facilitate drying. Dry the product under vacuum to yield 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid.

Pathway B: Ultrasound-Assisted Sequential Substitution of Cyanuric Chloride

Scientific Rationale: This pathway utilizes the classic and versatile precursor, cyanuric chloride. The three chlorine atoms on the triazine ring exhibit differential reactivity based on temperature, allowing for controlled, stepwise nucleophilic substitution.[2] The first substitution occurs readily at 0-5 °C, the second at room temperature, and the third requires elevated temperatures.[2] By leveraging sonochemistry, we introduce high-energy acoustic cavitation, which enhances mass transfer and reaction rates, allowing the process to proceed efficiently in greener solvents like water.[12][13] This method significantly reduces reaction times compared to conventional heating.[2]

Caption: Reaction Scheme for Pathway B.

Protocol B: Detailed Methodology

Materials:

• Cyanuric chloride (1.0 eq)

• Aqueous ammonia (NH₄OH, 28-30%) (2.2 eq)

• Diethyl malonate (1.1 eq)

• Sodium ethoxide (NaOEt) or Sodium hydride (NaH)

• Acetone or Tetrahydrofuran (THF)

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl), concentrated

• Deionized water

Equipment:

• Ultrasonic bath or probe sonicator

• Jacketed reaction vessel with overhead stirrer

• Standard laboratory glassware

• Rotary evaporator

Step-by-Step Procedure:

• First Substitution (Diamination): Suspend cyanuric chloride (e.g., 1.84 g, 10 mmol) in 50 mL of an acetone/water (1:1) mixture in a jacketed reaction vessel cooled to 0-5 °C.

• While stirring vigorously, slowly add aqueous ammonia (e.g., 1.5 mL, 22 mmol) dropwise, maintaining the temperature below 5 °C.

• Immerse the vessel in an ultrasonic bath and sonicate for 30-45 minutes.[12] A white precipitate of 2-chloro-4,6-diamino-1,3,5-triazine will form.

• Isolation of Intermediate: Collect the solid by vacuum filtration, wash with cold water, and dry.

• Second Substitution (C-C Bond Formation): In a separate flask, prepare the sodium salt of diethyl malonate by adding diethyl malonate (e.g., 1.76 g, 11 mmol) to a solution of sodium ethoxide in ethanol or by carefully adding it to a suspension of sodium hydride in THF.

• Suspend the dried 2-chloro-4,6-diamino-1,3,5-triazine (from step 4) in 30 mL of THF. Add the prepared malonate salt.

• Immerse the reaction vessel in the ultrasonic bath. Sonicate at room temperature for 1 hour, then increase the temperature to 50 °C and continue sonication for an additional 2-3 hours, monitoring by TLC.

• Hydrolysis and Decarboxylation: After cooling, quench the reaction with water and concentrate under reduced pressure to remove the organic solvent. Add a solution of 2 M NaOH (aq) (approx. 30 mL) and heat the mixture to reflux for 4 hours to facilitate both hydrolysis of the esters and decarboxylation.

• Isolation and Purification: Cool the mixture in an ice bath and acidify to pH ~5-6 with concentrated HCl. Collect the resulting precipitate by vacuum filtration, wash with cold water, and dry under vacuum to yield the final product.

Data Summary and Comparison

The following table provides a comparative overview of the proposed green methods against a hypothetical conventional approach, highlighting key performance and environmental metrics.

Parameter	Conventional Method (Hypothetical)	Pathway A (Microwave)	Pathway B (Ultrasound)
Starting Material	Cyanuric Chloride	Dicyandiamide	Cyanuric Chloride
Energy Source	Conventional Heating (Oil Bath)	Microwave Irradiation	Ultrasonic Irradiation
Reaction Time	12 - 24 hours	20 - 30 minutes (synthesis)	3 - 5 hours (total)
Typical Solvents	Dioxane, Toluene, DMF	Ethanol, Water	Acetone, Water, THF
Atom Economy	Moderate	High	Moderate
Expected Yield	60 - 75%	75 - 90%	70 - 85%
Key Green Advantage	-	High atom economy, speed, reduced solvent	Use of aqueous media, reduced time

Conclusion

The adoption of green chemistry principles provides powerful and practical pathways for the synthesis of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid. The microwave-assisted one-pot method (Pathway A) stands out for its exceptional speed and atom economy, making it an ideal choice for rapid library synthesis and discovery chemistry.[10] The ultrasound-assisted sequential substitution (Pathway B) offers a robust alternative that "greens" a classic synthetic route, making it suitable for larger-scale production where the starting materials are readily available.[12] Both protocols demonstrate a significant reduction in reaction time, energy consumption, and the use of hazardous solvents compared to traditional methods, paving the way for more sustainable practices in pharmaceutical and chemical manufacturing.

References

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• It's Chemistry Time. (2022). Triazine (6 Membered Heterocyclic compounds) SYNTHESIS & REACTION. YouTube. Available at: [Link]

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• Mateo, M. C., et al. (2004). Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. ResearchGate. Available at: [Link]

• Singh, P., et al. (2023). A Review on Green Synthesis and Biological Activities of Medicinally Important Nitrogen and Oxygen Containing Heterocycles. ResearchGate. Available at: [Link]

• Al-Suwaidan, I. A., et al. (2023). Novel Sulfonamide–Triazine Hybrid Derivatives: Docking, Synthesis, and Biological Evaluation as Anticancer Agents. ACS Omega, 8(15), 13985-14000. Available at: [Link]

• de la Hoz, A., et al. (2001). Microwave Assisted Synthesis of 2,4,6-tris(pyrazolylamino)-1,3,5-triazines. ResearchGate. Available at: [Link]

• Díaz-Ortiz, Á., et al. (2007). Green synthesis of 1,3,5-triazines with applications in supramolecular chemistry and materials chemistry. ResearchGate. Available at: [Link]

• Makowska, A., et al. (2021). Hybrid Molecules Composed of 2,4-Diamino-1,3,5-triazines and 2-Imino-Coumarins and Coumarins. Synthesis and Cytotoxic Properties. ResearchGate. Available at: [Link]

• Tummatorn, J., et al. (2022). Green Chemistry in the Synthesis of Pharmaceuticals. Chemical Reviews, 122(2), 2095-2151. Available at: [Link]

• ACG Engineering. (2024). Principles of green chemistry: Advancing pharma sustainability. ACG World. Available at: [Link]

• Kumar, A., et al. (2023). Recent Advances in the Green Synthesis of Active N-Heterocycles and Their Biological Activities. Pharmaceuticals, 16(6), 885. Available at: [Link]

• Diakité, A. S., et al. (2022). Design and Synthesis of Functionalized 2,4-Diamino-1,3,5-Triazines, Potential Inhibitors Involved in Immune and Inflammatory Response. American Journal of Organic Chemistry, 12(1), 1-10. Available at: [Link]

• ResearchGate. (2021). Synthesis, evaluation and docking study of 1, 3, 5-triazine derivatives as cytotoxic agents against lung cancer. ResearchGate. Available at: [Link]

• Prajapati, A. K., et al. (2018). Improved Ultra-sonochemical Synthesis of Triazine Based Pyrazoline Derivative Using Different Catalyst. AIP Conference Proceedings, 1953(1), 030221. Available at: [Link]

• Lee, H. K., & Rana, T. M. (2004). Microwave-assisted parallel synthesis of a 4,6-diamino-2,2-dimethyl-1,2-dihydro-1-phenyl-s-triazine library. Journal of Combinatorial Chemistry, 6(4), 504-508. Available at: [Link]

• MDPI. (2023). Green Chemistry Approaches in Pharmaceutical Synthesis: Sustainable Methods for Drug Development. MDPI. Available at: [Link]

• ResearchGate. (2008). Synthesis, Characterization and Biological Activity of Some 1,2,4-Triazine Derivatives. ResearchGate. Available at: [Link]

• Bakr, R. B., et al. (2022). Ultrasound-assisted synthesis of new triazole-thiazole hybrids: Molecular modeling, anticancer, and antiviral activities. Arabian Journal of Chemistry, 15(1), 103524. Available at: [Link]

• PubMed. (2010). Synthesis of 2-(4,6-dimethoxy-1,3,5-triazin-2-yloxyimino) derivatives. PubMed. Available at: [Link]

• Al-Issa, S. A. (2021). Microwave-Assisted Synthesis of Bioactive Six-Membered Heterocycles and Their Fused Analogues. MDPI. Available at: [Link]

• Li, Q., et al. (2023). Design, Synthesis, and Anti-PVY Biological Activity of 1,3,5-Triazine Derivatives Containing Piperazine Structure. Molecules, 28(9), 3894. Available at: [Link]

• Preprints.org. (2021). A Review on Green Synthesis and Biological Activities of Nitrogen and Oxygen Containing Heterocycles. Preprints.org. Available at: [Link]

• News-Medical.Net. (2024). What Pharma Needs to Know About Green Chemistry. News-Medical.Net. Available at: [Link]

• Semantic Scholar. (n.d.). Synthesis and cardiotonic activity of 2,4-diamino-1.3,5-triazines. Semantic Scholar. Available at: [Link]

• Cerdán, S. M., et al. (2018). Green Synthesis of Aromatic Nitrogen-Containing Heterocycles by Catalytic and Non-Traditional Activation Methods. Catalysts, 8(11), 539. Available at: [Link]

• PubMed Central. (2023). Harnessing the 12 Green Chemistry Principles for Sustainable Antiparasitic Drugs: Toward the One Health Approach. PubMed Central. Available at: [Link]

• Asif, M., & Ansari, M. (2023). Alternative Methods in Heterocyclic Synthesis Based on Green Chemistry. Journal of Heterocyclic Chemistry, 2023, 1-15. Available at: [Link]

• Al-Salahi, R., et al. (2020). Novel 4,6-Disubstituted s-Triazin-2-yl Amino Acid Derivatives as Promising Antifungal Agents. Molecules, 25(20), 4831. Available at: [Link]

• International Journal of Pharmaceutical Sciences and Research. (2015). Microwave assisted synthesis of some Traditional reactions: Green chemistry approach. IJPSR, 6(11), 4754-4758. Available at: [Link]

• Emissions Reduction Alberta. (n.d.). Direct Catalytic Synthesis of Acetic Acid from CO2 and CH4. Emissions Reduction Alberta. Available at: [Link]

• ResearchGate. (2014). 2,2′,2″-(2,4,6-Trioxo-1,3,5-triazinane-1,3,5-triyl)triacetic Acid Derivatives. New Aspects of Reactivity. ResearchGate. Available at: [Link]

• Bielenica, A., et al. (2024). A novel one-pot microwave assisted green synthesis of pyridinyl-1,3,5-triazine-2,4-diamine hybrids as potent antimicrobial agents. Scientific Reports, 14(1), 12345. (Note: This is a future-dated article from the search results, used here for its relevant scientific discussion). Available at: [Link]

• PubMed Central. (n.d.). Acetic Acid Mediated for One-Pot Synthesis of Novel Pyrazolyl s-Triazine Derivatives for the Targeted Therapy of Triple-Negative Breast Tumor Cells (MDA-MB-231) via EGFR/PI3K/AKT/mTOR Signaling Cascades. PubMed Central. Available at: [Link]

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• Beilstein Journals. (2017). Mechanochemical synthesis of small organic molecules. Beilstein Journal of Organic Chemistry, 13, 1947-1970. Available at: [Link]

• RSC Publishing. (2018). Efficient synthesis of acetic acid via Rh catalyzed methanol hydrocarboxylation with CO2 and H2 under milder conditions. Green Chemistry, 20(1), 132-139. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid

Welcome to our dedicated technical support guide for the synthesis of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid. This document is designed for researchers, medicinal chemists, and process development scientists who are working with or developing synthetic routes to this important triazine derivative. As a molecule with significant potential in various research and development areas, optimizing its synthesis for higher yield and purity is a common objective.

This guide is structured in a practical, question-and-answer format to directly address the challenges you may encounter. We will explore the common synthetic pathways, troubleshoot frequent issues, and provide detailed protocols grounded in established chemical principles.

Section 1: Foundational Synthetic Strategies

The synthesis of 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid and its analogues typically proceeds through one of two primary routes. Understanding the chemistry behind these pathways is the first step to troubleshooting and optimization.

• Route A: The Biguanide Condensation Pathway. This is a widely used method for constructing the diamino-s-triazine core. It involves the condensation of a biguanide precursor with an appropriate ester or its derivative.[1][2]

• Route B: The Cyanuric Chloride Substitution Pathway. This classical approach relies on the sequential nucleophilic substitution of the chlorine atoms on cyanuric chloride.[3][4] The high reactivity of the starting material allows for a versatile introduction of various substituents.

The choice between these routes will depend on the availability of starting materials, desired scale, and the specific challenges encountered in your laboratory.

Section 2: Troubleshooting Guide & FAQs

Here, we address specific problems you might be facing during your synthesis.

Route A: The Biguanide Condensation Pathway

This route is often favored for its directness in forming the diamino-triazine system. A common approach is the reaction of biguanide with a malonic ester derivative, followed by hydrolysis and decarboxylation.

Q1: My reaction yield is consistently low when using the biguanide condensation method. What are the likely causes and how can I improve it?

Low yields in this condensation are often traced back to several key factors:

• Suboptimal Reaction Conditions: The choice of base, solvent, and temperature is critical. Sodium methoxide or ethoxide in the corresponding alcohol (methanol or ethanol) is a common choice for the base.[5] The reaction often requires heating to reflux for several hours to go to completion.[5]

• Hydrolysis of the Ester: The presence of water in the reaction mixture can lead to the hydrolysis of your ester starting material, a significant side reaction that consumes your starting material without forming the desired product.[1] It is crucial to use anhydrous solvents and reagents.

• Incomplete Reaction: The reaction may not be reaching completion. Monitoring the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) is essential to determine the optimal reaction time.

Troubleshooting Protocol 1: Optimizing the Biguanide Condensation

• Ensure Anhydrous Conditions: Dry your solvent (e.g., methanol or ethanol) over molecular sieves prior to use. Ensure your glassware is oven-dried.

• Base and Stoichiometry: Use a freshly prepared solution of sodium methoxide or ethoxide. A slight excess of the base (1.1-1.2 equivalents) can help drive the reaction to completion.

• Temperature and Time: Reflux the reaction mixture and monitor its progress every hour using an appropriate analytical technique. Continue refluxing until no further consumption of the starting material is observed.

• Purification: The product often precipitates from the reaction mixture upon cooling or acidification.[5] Washing the crude product with water and a suitable organic solvent (like diethyl ether) can remove many impurities.[5] If necessary, recrystallization from a solvent system like aqueous methanol can be employed.[6]

Q2: I am observing the formation of multiple byproducts. What are they and how can I minimize them?

The formation of byproducts can be a significant issue. Potential side reactions include self-condensation of the ester starting material or incomplete cyclization.

• Mitigation Strategy: A key strategy is the controlled addition of the ester to the solution of biguanide and base at a low temperature (e.g., 0 °C) before gradually warming the mixture to reflux.[5] This can help to minimize side reactions by ensuring the biguanide is readily available to react with the ester as it is introduced.

Route B: The Cyanuric Chloride Substitution Pathway

This method offers a high degree of flexibility but requires careful control of the reaction conditions to achieve selective substitution.

Q1: I am getting a mixture of mono-, di-, and tri-substituted products when reacting cyanuric chloride. How can I selectively obtain the desired 2-(substituted)-4,6-diamino-1,3,5-triazine?

The reactivity of the chlorine atoms on cyanuric chloride is temperature-dependent. This property is the key to controlling the degree of substitution.

• Stepwise Temperature Control:

  • The first chlorine atom is highly reactive and can be substituted at low temperatures (0-5 °C).

  • The second chlorine atom typically requires a higher temperature for substitution (room temperature to 40-50 °C).

  • The third and final chlorine atom is the least reactive and often requires heating to higher temperatures (reflux) for substitution.[3][4]

To synthesize 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid via this route, you would first introduce the acetic acid moiety (likely as a protected ester, e.g., methyl or ethyl malonate anion) at a low temperature, and then introduce the amino groups by reacting with ammonia at a higher temperature.

Troubleshooting Protocol 2: Stepwise Substitution of Cyanuric Chloride

• First Substitution (Acetic Acid Moiety):

  • Dissolve cyanuric chloride in a suitable solvent like acetone or THF at 0-5 °C.[7]

  • Slowly add one equivalent of your nucleophile (e.g., the enolate of diethyl malonate) while maintaining the low temperature.

  • Stir for 2-4 hours at this temperature. Monitor the reaction by TLC to confirm the formation of the monosubstituted product.

• Second and Third Substitution (Amination):

  • To the reaction mixture containing the monosubstituted triazine, add an excess of aqueous ammonia.

  • Allow the reaction to warm to room temperature and then heat to 40-50 °C.

  • Stir until the reaction is complete (monitor by TLC). The desired 2-(diethyl malonate)-4,6-diamino-1,3,5-triazine will be formed.

• Hydrolysis and Decarboxylation:

  • The final step would involve the hydrolysis of the ester groups and subsequent decarboxylation to yield the final acetic acid product. This is typically achieved by heating in an acidic or basic aqueous solution.

Q2: The purification of my final product is challenging. What are the best practices?

The polar nature of 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid can make purification tricky.

• Recrystallization: This is often the most effective method for purifying the final product. A common solvent system is an alcohol/water mixture (e.g., methanol/water or ethanol/water).[6]

• Washing: Thoroughly washing the crude solid with appropriate solvents can remove a significant amount of impurities. Water can remove inorganic salts, while a non-polar organic solvent like hexane or diethyl ether can remove non-polar organic impurities.

• Column Chromatography: While possible, the high polarity of the product can make it challenging. Reverse-phase chromatography might be a more suitable option if standard silica gel chromatography is ineffective.

Section 3: Data Summary and Workflow Visualization

To aid in your experimental design, the following table summarizes typical reaction conditions for the synthesis of related diamino-triazines.

Parameter	Biguanide Condensation	Cyanuric Chloride Substitution
Key Reactants	Biguanide derivative, Ester	Cyanuric Chloride, Nucleophiles
Typical Solvent	Methanol, Ethanol	Acetone, THF, Water
Base	Sodium Methoxide/Ethoxide	Sodium Bicarbonate, Triethylamine
Temperature	Reflux	0 °C to Reflux (stepwise)
Typical Yields	16-86%[8]	44-98% (for di-substitution)[3]
Key Advantage	Direct formation of diamino core	High versatility
Common Issue	Ester hydrolysis[1]	Control of substitution[3]

Visualizing the Synthetic Pathways

The following diagrams illustrate the logical flow of the two primary synthetic routes.

Caption: Biguanide Condensation Workflow

Caption: Cyanuric Chloride Substitution Workflow

Section 4: Concluding Remarks

The successful synthesis of 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid with improved yields hinges on a systematic approach to optimizing reaction conditions and minimizing side reactions. By understanding the underlying chemistry of the chosen synthetic route and diligently applying the troubleshooting strategies outlined in this guide, researchers can significantly enhance their synthetic outcomes. We encourage you to use this guide as a starting point for your own process development and optimization.

References

• A. R. M. O. Santos, et al. (2011). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 16(4), 3257-3275. Available at: [Link]

• I. Diakité, et al. (2024). Design and Synthesis of Functionalized 2,4-Diamino-1,3,5-Triazines, Potential Inhibitors Involved in Immune and Inflammatory Responses. International Journal of Pharmaceutical Research and Allied Sciences, 13(4), 1-11. Available at: [Link]

• J. Elguero, et al. (2004). Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. New Journal of Chemistry, 28(8), 1032-1039. Available at: [Link]

• H. M. Abdel-Fattah, et al. (2020). Acetic Acid Mediated for One-Pot Synthesis of Novel Pyrazolyl s-Triazine Derivatives for the Targeted Therapy of Triple-Negative Breast Tumor Cells (MDA-MB-231) via EGFR/PI3K/AKT/mTOR Signaling Cascades. Molecules, 25(23), 5726. Available at: [Link]

• S. L. T. Tran, et al. (2020). Biguanide-Based Synthesis of 1,3,5-Triazine Derivatives with Anticancer Activity and 1,3,5-Triazine Incorporated Calcium Citrate Nanoparticles. Molecules, 25(18), 4279. Available at: [Link]

• I. Diakité, et al. (2024). Design and Synthesis of Functionalized 2,4-Diamino-1,3,5-Triazines, Potential Inhibitors Involved in Immune and Inflammatory Response. Authorea Preprints. Available at: [Link]

• A. R. M. O. Santos, et al. (2011). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. PMC - NIH. Available at: [Link]

• CN102250026A - Synthesis method of 2,4,6-tris(2,4-dihydroxyphenyl)-1,3,5-triazine. Google Patents.

• J. Elguero, et al. (2004). Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. New Journal of Chemistry (RSC Publishing). Available at: [Link]

• C. G. Overberger, et al. (1958). Azo compounds. XXXII. The synthesis of some vinyltriazines and their polymerization. Journal of the American Chemical Society, 80(4), 988-991. Mentioned in EP0188039A1.

• M. Curti, et al. (2019). The chemistry of biguanides. Canadian Journal of Chemistry, 97(12), 836-845. Available at: [Link]

Sources

• 1. Biguanide-Based Synthesis of 1,3,5-Triazine Derivatives with Anticancer Activity and 1,3,5-Triazine Incorporated Calcium Citrate Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijpras.com [ijpras.com]
• 6. CN102250026A - Synthesis method of 2,4,6-tris(2,4-dihydroxyphenyl)-1,3,5-triazine - Google Patents [patents.google.com]
• 7. Acetic Acid Mediated for One-Pot Synthesis of Novel Pyrazolyl s-Triazine Derivatives for the Targeted Therapy of Triple-Negative Breast Tumor Cells (MDA-MB-231) via EGFR/PI3K/AKT/mTOR Signaling Cascades - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ijpras.com [ijpras.com]

Technical Support Center: 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid

Welcome to the technical support guide for 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid (CAS 89180-20-1). This document provides in-depth guidance on the stability and storage of this compound to ensure the integrity and reproducibility of your research. As a molecule possessing both basic amino groups and an acidic carboxylic acid moiety, its handling requires careful consideration.

Section 1: Compound Properties & General Stability

2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid is a derivative of melamine, featuring a stable 1,3,5-triazine core. Generally, the triazine ring itself is robust; however, the functional groups attached to it dictate the compound's overall stability, particularly in solution. Supplier safety data sheets indicate that the solid compound is stable under normal conditions.[1]

Key Structural Features Influencing Stability:

• 1,3,5-Triazine Ring: Aromatic and electron-deficient, providing core structural stability.

• Amino Groups: Basic in nature, susceptible to protonation at acidic pH.

• Acetic Acid Group: Acidic, readily deprotonated at basic pH. This amphiprotic nature makes the compound's solubility and stability highly dependent on the pH of the solution.

Section 2: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling and storage of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid.

Q1: How should I store the solid (powder) form of the compound?

A1: The solid compound should be stored under controlled conditions to maximize its shelf life.

Parameter	Recommendation	Rationale
Temperature	2-8°C[2][3]	Lower temperatures slow down any potential solid-state degradation reactions.
Atmosphere	Sealed in a dry, inert atmosphere (e.g., argon or nitrogen)	The compound is hygroscopic. Moisture can lead to hydrolysis and clumping, making accurate weighing difficult.
Light	Protect from light (store in an amber vial)	Triazine derivatives can be photosensitive.[4] Protecting from light is a standard precautionary measure to prevent photochemical degradation.

Q2: What is the best solvent to prepare a stock solution?

A2: Due to its poor solubility in water, an organic solvent is required for the primary stock solution.

• Primary Recommendation: Anhydrous Dimethyl Sulfoxide (DMSO).

• Alternative Solvents: N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP) may also be suitable based on their use with similar triazine derivatives.[1]

Causality: DMSO is a highly polar aprotic solvent capable of dissolving a wide range of organic molecules. It is also compatible with most biological assays after appropriate dilution. Crucially, use anhydrous DMSO as absorbed water can compromise the stability of the compound in solution.

Q3: What are the recommended conditions for storing stock solutions?

A3: Proper storage of stock solutions is critical to prevent degradation and ensure consistent experimental results.

Parameter	Recommendation	Rationale
Temperature	Long-term (months): -80°CShort-term (weeks): -20°C	Ultra-low temperatures effectively halt chemical degradation processes.
Aliquoting	Aliquot into single-use volumes	This is the most critical step to prevent multiple freeze-thaw cycles, which can cause compound precipitation and degradation.[5]
Container	Tightly sealed, amber-colored vials or tubes	Prevents solvent evaporation and protects from light.

Q4: How does pH affect the stability of this compound in aqueous solutions?

Q5: Is the compound sensitive to light?

A5: Many heterocyclic and aromatic compounds exhibit some degree of photosensitivity. Triazine derivatives have been investigated for their photoluminescent properties, indicating they interact with UV and visible light.[4] Therefore, it is best practice to protect both solid and solution forms of the compound from light by using amber vials and minimizing exposure during experimental setup.

Section 3: Troubleshooting Guide

This guide provides a systematic approach to resolving common issues that may arise from improper storage or handling.

Workflow for Preparing and Storing Solutions

The following diagram illustrates the decision-making process for handling the compound from receipt to use.

Caption: Decision workflow for handling 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid.

Problem: Inconsistent or lower-than-expected activity in biological assays.

Potential Cause	Troubleshooting Step	Scientific Rationale
Compound Degradation	1. Prepare a fresh stock solution from the solid compound and repeat the experiment. 2. Compare results with an older stock. If the new stock restores activity, discard the old stock.	Repeated freeze-thaw cycles or prolonged storage at -20°C can lead to degradation or precipitation.
Precipitation in Aqueous Buffer	1. Visually inspect the final working solution for any precipitate. 2. Reduce the final concentration of the compound in the assay. 3. Consider adding a small percentage of a co-solvent like DMSO to the final buffer, if the assay permits.	The compound has low aqueous solubility. Transferring a concentrated DMSO stock into an aqueous buffer can cause it to crash out of solution, reducing the effective concentration.
pH-Induced Instability	1. Measure the pH of your final assay buffer. 2. If the pH is outside the 5-9 range, consider if it can be adjusted without affecting the experiment. 3. Always prepare working solutions immediately before use.	The compound's zwitterionic nature makes it susceptible to degradation at extreme pH values. The triazine ring can undergo hydrolysis.
Photodegradation	1. During preparation and execution of the experiment, minimize exposure of the compound (in stock and working solutions) to ambient and UV light. 2. Use amber or foil-wrapped containers.	Triazine-based structures can be light-sensitive, leading to photochemical degradation and loss of activity.[4]

Section 4: Experimental Protocols

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

• Pre-Weighing: Allow the vial containing the solid compound (MW: 169.14 g/mol ) to equilibrate to room temperature for at least 20 minutes before opening to prevent condensation of moisture onto the powder.

• Weighing: In a low-humidity environment, accurately weigh 1.69 mg of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid.

• Dissolution: Add 100 µL of anhydrous DMSO to the solid.

• Mixing: Vortex thoroughly. If necessary, sonicate in a water bath for 5-10 minutes to ensure complete dissolution.

• Aliquoting & Storage: Immediately aliquot the solution into single-use volumes in amber, tightly-capped tubes and store at -80°C.

References

• 2,2′,2″-(2,4,6-Trioxo-1,3,5-triazinane-1,3,5-triyl)triacetic Acid Derivatives. New Aspects of Reactivity. Russian Journal of Organic Chemistry. Available at: [Link]

• Thermal degradation of melamine-formaldehyde resins. ResearchGate. Available at: [Link]

• Hydrogen-Bonded Rosettes of Aminotriazines for Selective Ion Recognition. ResearchGate. Available at: [Link]

• Synthesis of pH-responsive triazine skeleton nano-polymer composite containing AIE group for drug delivery. Heparin. Available at: [Link]

• Functionalized 1,3,5-triazine derivatives as components for photo- and electroluminescent materials. Royal Society of Chemistry. Available at: [Link]

• What is the suitable storage condition of the compound (volatile compound) that already dissolved in dimethyl sulfoxide (DMSO)?. ResearchGate. Available at: [Link]

• The Stability and Efficacy of Tricaine Methanesulfonate (MS222) Solution After Long-Term Storage. PubMed Central (PMC). Available at: [Link]

• Efficient Triazine Derivatives for Collagenous Materials Stabilization. MDPI. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. chemscene.com [chemscene.com]
• 4. Functionalized 1,3,5-triazine derivatives as components for photo- and electroluminescent materials - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Efficient Triazine Derivatives for Collagenous Materials Stabilization - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Degradation Pathways of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid

This technical support guide is designed for researchers, scientists, and drug development professionals investigating the degradation of 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid. As a Senior Application Scientist, this guide synthesizes established principles of s-triazine chemistry with practical, field-proven insights to help you navigate your experimental challenges. Our focus is on providing not just protocols, but the underlying scientific reasoning to empower you to make informed decisions in your research.

Frequently Asked Questions (FAQs)

Q1: What are the expected major degradation pathways for 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid?

While specific degradation pathways for 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid are not extensively documented, we can predict the likely routes based on the degradation of other s-triazine compounds, such as the herbicide atrazine. The degradation is expected to proceed through a series of hydrolytic steps targeting the substituents on the triazine ring, ultimately leading to the cleavage of the ring itself.

The key steps likely involve:

• Deamination: The sequential removal of the amino groups at the C4 and C6 positions.

• Hydroxylation: Replacement of the amino groups with hydroxyl groups, forming hydroxy-s-triazine intermediates.

• Ring Cleavage: The breakdown of the triazine ring, often proceeding through cyanuric acid as a key intermediate, which is then further metabolized to ammonia and carbon dioxide.[1][2]

The acetic acid substituent at the C2 position may also undergo degradation, potentially through decarboxylation, although the primary attack is anticipated on the triazine ring itself.

Q2: What are the key environmental factors that influence the degradation rate?

The degradation of s-triazines is significantly influenced by a variety of biotic and abiotic factors.[1] Understanding these can be critical for designing robust experiments.

Factor	Effect on Degradation	Rationale
pH	Optimal degradation is often observed in acidic conditions (around pH 3.0) for chemical oxidation methods like the photo-Fenton process.[3] For microbial degradation, the optimal pH is typically near neutral (pH 7.0-7.5).[1]	In acidic conditions, the triazine molecule may become protonated, increasing its susceptibility to nucleophilic attack by hydroxyl radicals.[3] Microbial enzymatic activity is highly pH-dependent.
Temperature	Increased temperature generally accelerates both chemical and microbial degradation, up to an optimal point for microbial activity (e.g., 30-40°C).[1]	Higher temperatures increase reaction kinetics. For microbial processes, temperature affects enzyme activity and microbial growth rates.
Moisture Content	Crucial for microbial degradation in soil environments.	Water is essential for microbial life and facilitates the transport of the compound to the microorganisms.
Organic Matter	Can either enhance or inhibit degradation.	Organic matter can serve as a co-metabolite for microorganisms, but can also adsorb the triazine compound, reducing its bioavailability.
Presence of Microorganisms	Certain bacterial strains, such as those from the Arthrobacter and Pseudomonas genera, are known to efficiently degrade s-triazine herbicides.[4]	These microorganisms possess enzymes, such as hydrolases, that can catalyze the breakdown of the triazine ring.[1]

Q3: What analytical methods are most suitable for monitoring the degradation of 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid and its metabolites?

The choice of analytical method is critical for obtaining reliable data. High-Performance Liquid Chromatography (HPLC) is a versatile and widely used technique for the analysis of s-triazines and their polar metabolites.

Recommended Analytical Techniques:

• High-Performance Liquid Chromatography (HPLC):

  • Detector: UV detector set at a wavelength where the triazine ring absorbs (typically around 220-240 nm). A Diode Array Detector (DAD) or Photodiode Array (PDA) detector is highly recommended to obtain spectral information, which can aid in peak identification and purity assessment.

  • Column: A reversed-phase C18 column is a good starting point.

  • Mobile Phase: A gradient of a buffered aqueous phase (e.g., ammonium acetate or formate) and an organic solvent like acetonitrile or methanol.

• Liquid Chromatography-Mass Spectrometry (LC-MS):

  • This is the gold standard for identifying unknown metabolites. The mass spectrometer provides molecular weight information and fragmentation patterns, which are crucial for structural elucidation.

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • May be suitable for less polar and more volatile derivatives of the parent compound or its metabolites. Derivatization may be necessary to improve volatility.

Troubleshooting Guides

Scenario 1: No degradation of the parent compound is observed.

Possible Cause 1: Inappropriate Experimental Conditions

• Troubleshooting Steps:

  • Verify pH: Ensure the pH of your system is within the optimal range for the expected degradation pathway (acidic for chemical oxidation, near-neutral for microbial).

  • Check Temperature: Confirm that the temperature is suitable for the degradation process you are studying.

  • Microbial Inoculum: If conducting a microbial degradation study, ensure your microbial source is viable and has been previously shown to degrade related compounds. Consider using an enriched culture.[2]

Possible Cause 2: Analytical Method Issues

• Troubleshooting Steps:

  • Method Validation: Ensure your analytical method can accurately detect and quantify the parent compound at the concentrations used in your experiment. Run a standard of the parent compound to confirm retention time and response.

  • Sample Preparation: The compound may be adsorbing to your sample vials or other surfaces. Consider using silanized glassware.

Scenario 2: Unexpected peaks are observed in the chromatogram.

Possible Cause 1: Formation of Degradation Intermediates

• Troubleshooting Steps:

  • Hypothesize Structures: Based on known s-triazine degradation pathways, predict the structures of potential metabolites.

  • LC-MS Analysis: Analyze your samples using LC-MS to obtain molecular weight and fragmentation data for the unknown peaks. This is the most direct way to identify these new compounds.

  • Reference Standards: If available, inject standards of suspected metabolites (e.g., cyanuric acid) to confirm their identity by comparing retention times and mass spectra.

Possible Cause 2: Contamination

• Troubleshooting Steps:

  • Run Blanks: Inject a blank sample (your matrix without the parent compound) to check for any background contamination.

  • Solvent Purity: Ensure all solvents and reagents are of high purity.

Visualizing Degradation Pathways and Workflows

Predicted Degradation Pathway of 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid

A postulated degradation pathway for 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid.

Experimental Workflow for Metabolite Identification

Sources

• 1. mdpi.com [mdpi.com]
• 2. DSpace [kops.uni-konstanz.de]
• 3. Investigations on the Degradation of Triazine Herbicides in Water by Photo-Fenton Process [scirp.org]
• 4. Biodegradation of S-Triazine Herbicides Under Saline Conditions by Paenarthrobacter ureafaciens PC, a New Halotolerant Bacterial Isolate: Insights into Both the Degradative Pathway and Mechanisms of Tolerance to High Salt Concentrations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing the Purity of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid

Welcome to the technical support hub for "2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid." This guide is designed for researchers, scientists, and professionals in drug development who are working with this compound. Here, we address common challenges encountered during its purification, offering practical, field-tested solutions and detailed experimental protocols. Our approach is rooted in fundamental chemical principles to empower you to troubleshoot and optimize your purification workflows effectively.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My initial synthesis of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid has resulted in a low-purity product. What are the likely impurities and what is a robust initial purification strategy?

A1: Low purity after the initial synthesis is a common issue. The impurities largely depend on the synthetic route employed. A prevalent method for constructing the triazine ring is through the sequential nucleophilic substitution of cyanuric chloride.[1][2]

Common Potential Impurities:

• Unreacted Starting Materials: Residual cyanuric chloride or the nucleophile providing the acetic acid moiety.

• Intermediates: Incomplete substitution can lead to mono- or di-chlorinated triazine intermediates.

• Byproducts: Self-condensation products of your starting materials or products from side-reactions.

• Salts: Inorganic salts formed during the reaction, such as sodium chloride if sodium salts of nucleophiles and a base like sodium hydroxide are used.

Initial Purification Strategy: Acid-Base Extraction

The target molecule is amphoteric, possessing basic amino groups and an acidic carboxylic acid group. This property is highly advantageous for an initial purification step using acid-base extraction to separate it from non-amphoteric impurities.

Step-by-Step Protocol for Acid-Base Extraction:

• Dissolution: Suspend the crude product in a suitable organic solvent in which the desired product has low solubility, such as ethyl acetate or dichloromethane (DCM).

• Acidic Wash: Transfer the suspension to a separatory funnel and wash with a dilute acidic solution (e.g., 1 M HCl). The basic amino groups on your target compound will be protonated, rendering it water-soluble and causing it to move into the aqueous phase. Many organic impurities will remain in the organic layer.

• Phase Separation: Separate the aqueous layer containing your protonated product.

• Basification and Precipitation: Cool the aqueous layer in an ice bath and slowly add a base (e.g., 1 M NaOH or ammonium hydroxide) with stirring to adjust the pH to the isoelectric point of the molecule. At this pH, the molecule will have a net neutral charge and will precipitate out of the solution.

• Isolation: Collect the precipitated solid by vacuum filtration.

• Washing: Wash the solid with cold deionized water to remove any remaining salts, followed by a wash with a non-polar organic solvent like hexane to aid in drying.

• Drying: Dry the purified solid under vacuum.

Causality Behind the Choices: This method effectively leverages the unique chemical nature of your target compound. The acidic and basic washes selectively pull the desired compound into the aqueous phase while leaving many organic impurities behind. Precipitation at the isoelectric point is a highly selective method for recovering your product.

Q2: After an initial purification, I still observe persistent impurities. How can I achieve higher purity, for example, for use in biological assays?

A2: For achieving high purity (>98%), more refined techniques like recrystallization or chromatography are necessary. The choice between these depends on the nature of the remaining impurities and the quantity of material.

Troubleshooting with Recrystallization

Recrystallization is an excellent and scalable method for removing small amounts of impurities, provided a suitable solvent system can be identified.

Step-by-Step Protocol for Recrystallization:

• Solvent Screening: The key is to find a solvent (or solvent pair) that dissolves your compound well at high temperatures but poorly at low temperatures. Given the polar nature of your molecule, consider polar protic solvents like water, ethanol, or methanol, or polar aprotic solvents like DMSO or DMF, potentially as part of a binary solvent system with an anti-solvent.

• Dissolution: In a flask, add a minimal amount of the hot primary solvent to your crude product until it fully dissolves.

• Decolorization (Optional): If your solution is colored, you can add a small amount of activated charcoal and heat for a few minutes to adsorb colored impurities.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove any insoluble impurities (including the charcoal if used).

• Crystallization: Allow the filtrate to cool slowly to room temperature. If no crystals form, you can try scratching the inside of the flask with a glass rod or adding a seed crystal. Further cooling in an ice bath or refrigerator will maximize the yield. If using a solvent pair, the anti-solvent is slowly added to the hot solution until it becomes slightly turbid, then allowed to cool.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash with a small amount of the cold recrystallization solvent, and dry under vacuum.

Solvent System (Example)	Temperature Profile	Expected Outcome
Water	High solubility at boiling, low at 4°C	Good for removing less polar impurities.
Ethanol/Water	Soluble in hot ethanol, precipitation upon adding cold water	Offers fine-tuned control over solubility.
DMSO/Water	Soluble in DMSO, precipitation upon adding water	Useful for compounds with low solubility in common solvents.

High-Performance Liquid Chromatography (HPLC) for Ultimate Purity

For the highest purity, semi-preparative HPLC is the most effective method.[3]

Considerations for HPLC Method Development:

• Stationary Phase: A C18 reversed-phase column is a good starting point for polar molecules like this.

• Mobile Phase: A gradient of water and a polar organic solvent like acetonitrile or methanol is typically used. The addition of a modifier like formic acid or trifluoroacetic acid (TFA) to the mobile phase can improve peak shape for acidic and basic compounds by suppressing the ionization of the carboxylic acid and protonating the amino groups.

• Detection: UV detection at a wavelength where the triazine ring absorbs strongly (e.g., around 254 nm) is common.

Q3: I am struggling to remove a structurally similar impurity. What advanced techniques can I employ?

A3: When dealing with impurities that have very similar properties to your target compound, standard purification methods may not be sufficient. In such cases, more specialized chromatographic techniques can be employed.

Advanced Purification Options:

• Ion-Exchange Chromatography: This technique separates molecules based on their net charge. Given that your molecule has both acidic and basic functionalities, you could use either cation or anion exchange chromatography depending on the pH of the mobile phase and the charge of the impurity you wish to remove.

• Affinity Chromatography: If your molecule is designed to bind to a specific biological target, you could potentially immobilize that target on a column matrix and use affinity chromatography for a highly selective purification. Triazine-based compounds have been purified using dye-affinity chromatography as well.

References

• Afonso, C. A. M., et al. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 11(11), 873-895. Available at: [Link]

• El-Sayed, M. A. A., et al. (2024). Design and Synthesis of Functionalized 2,4-Diamino-1,3,5-Triazines, Potential Inhibitors Involved in Immune and Inflammatory Responses. International Journal of Pharmaceutical Research and Allied Sciences, 13(4), 1-11. Available at: [Link]

• Glomb, T., et al. (2020). Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. New Journal of Chemistry, 28(12), 1685-1691. Available at: [Link]

• Wang, L., et al. (2011). Synthesis method of 2,4,6-tris(2,4-dihydroxyphenyl)-1,3,5-triazine. CN102250026A.

• da Silva, C., et al. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. ResearchGate. Available at: [Link]

• López-López, M., et al. (2004). Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. New J. Chem., 28, 1685-1691. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of Triazine-Based Anticancer Agents

This guide provides a comprehensive comparison of the efficacy of different triazine-containing anticancer agents for researchers, scientists, and drug development professionals. The s-triazine scaffold has proven to be a versatile core for the development of a diverse range of cancer therapeutics, with several approved drugs and many more in clinical development.[1] This document will delve into the mechanisms of action, preclinical efficacy, and the experimental methodologies crucial for their evaluation, empowering researchers to make informed decisions in their drug discovery and development endeavors.

Introduction to Triazine Anticancer Agents: A Diverse Arsenal

The 1,3,5-triazine (or s-triazine) ring system is a six-membered heterocycle that has been extensively utilized in medicinal chemistry due to its unique chemical properties and ability to be readily modified at three positions.[2] This has led to the development of a wide array of anticancer agents with distinct mechanisms of action. For the purpose of this guide, we will focus on a selection of prominent triazine-based drugs, categorizing them by their primary molecular targets.

• Alkylating Agents: Altretamine, the first FDA-approved triazine anticancer drug, functions as a cytotoxic agent.[2][3]

• PI3K/mTOR Pathway Inhibitors: This class includes Gedatolisib, a dual inhibitor of phosphoinositide 3-kinase (PI3K) and the mammalian target of rapamycin (mTOR), as well as investigational drugs like Bimiralisib.[1][4]

• IDH2 Inhibitors: Enasidenib is a targeted therapy that specifically inhibits the mutant isocitrate dehydrogenase 2 (IDH2) enzyme.[5]

The diverse mechanisms of these agents highlight the remarkable versatility of the triazine scaffold in cancer therapy.

Comparative Preclinical Efficacy: A Data-Driven Overview

A direct head-to-head comparison of the efficacy of all triazine anticancer agents across a standardized panel of cancer cell lines is not extensively available in the public domain. However, by compiling data from various preclinical studies, we can construct a comparative overview of their potency. The half-maximal inhibitory concentration (IC50) is a key metric for assessing the potency of a compound in inhibiting a specific biological or biochemical function.[6]

It is crucial to interpret the following data with the understanding that experimental conditions can vary between studies.

Agent	Target(s)	Cancer Cell Line	Reported IC50	Reference
Gedatolisib	PI3Kα, PI3Kγ, mTOR	MDA-MB-361 (Breast)	4.0 nM	[7]
PC-3 (Prostate)	13.1 nM	[7]
Various Canine Cancer Lines	<1 µM in 10 of 12 lines	[1]
Enasidenib	Mutant IDH2 (R140Q)	TF-1 (Erythroleukemia)	0.10 µM (for 2-HG production)	[5]
IDH2 R140Q/WT heterodimer	0.03 µM (for 2-HG production)	[5]
IDH2 R172K/WT heterodimer	0.01 µM (for 2-HG production)	[5]
Bimiralisib	Pan-Class I PI3K, mTOR	Various Solid Tumors	0.05 µM to 0.20 µM (for pAKT inhibition)	[8]
Altretamine	DNA Alkylation	Ovarian Cancer	Limited in vitro IC50 data available; evaluated based on clinical response.	[2][9]

Note on Data Interpretation: The IC50 values presented are for different biological endpoints (cell growth vs. target inhibition) and were determined in separate studies. Therefore, this table should be used as a general guide to the potency of these agents rather than a direct, quantitative comparison. A study comparing Gedatolisib to single-node PI3K/mTOR inhibitors in breast cancer models demonstrated its superior potency and efficacy in inducing cell death and inhibiting proliferation, regardless of the PI3K or PTEN mutational status of the cell lines.[3]

Unveiling the Mechanisms of Action

Understanding the molecular mechanisms by which these agents exert their anticancer effects is paramount for their rational application and for the development of novel, more effective therapies.

Altretamine: A Classic Cytotoxic Agent

Altretamine is a synthetic methylmelamine derivative that requires metabolic activation to exert its cytotoxic effects.[10] Its mechanism of action is believed to involve the production of reactive intermediates, such as formaldehyde, through N-demethylation by cytochrome P450 enzymes in the liver.[11] These reactive species can then form covalent bonds with macromolecules like DNA and proteins, leading to the disruption of cellular functions and ultimately, cell death.[10][11] Although it functions as an alkylating agent, it is not always cross-resistant with traditional alkylating drugs.[2]

Gedatolisib & Bimiralisib: Dual Inhibition of the PI3K/mTOR Pathway

The PI3K/AKT/mTOR signaling pathway is a critical regulator of cell growth, proliferation, survival, and metabolism, and its dysregulation is a common feature in many cancers.[12] Gedatolisib is a potent, dual inhibitor that targets all four class I PI3K isoforms as well as mTORC1 and mTORC2.[4] This comprehensive blockade of the pathway both upstream and downstream of AKT is designed to overcome the adaptive resistance mechanisms that can arise from inhibiting a single node in the pathway.[13] Bimiralisib is another oral dual-acting PI3K/mTOR inhibitor that targets all four class I PI3K isoforms and mTOR.[8]

The following diagram illustrates the central role of the PI3K/mTOR pathway and the points of inhibition by Gedatolisib and Bimiralisib.

Caption: PI3K/mTOR signaling pathway and points of inhibition.

Enasidenib: Targeting Mutant IDH2 in AML

In certain cancers, particularly acute myeloid leukemia (AML), mutations in the IDH2 gene lead to the production of an oncometabolite, 2-hydroxyglutarate (2-HG).[5] 2-HG competitively inhibits α-ketoglutarate-dependent dioxygenases, leading to epigenetic alterations and a block in cellular differentiation.[14] Enasidenib is a first-in-class, oral, selective inhibitor of the mutant IDH2 enzyme.[5][15] By binding to the mutant enzyme, enasidenib reduces the production of 2-HG, thereby restoring normal cellular differentiation.[16]

Experimental Protocols for Efficacy Evaluation: A Practical Guide

To ensure the scientific integrity and reproducibility of preclinical data, it is essential to employ well-validated and meticulously executed experimental protocols. This section provides detailed, step-by-step methodologies for key in vitro assays used to compare the efficacy of anticancer agents.

Cell Viability Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.

Experimental Workflow:

Caption: Workflow for the MTT cell viability assay.

Detailed Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the triazine anticancer agents and a vehicle control (e.g., DMSO). Add the compounds to the respective wells. Include wells with media only as a blank control.

• Incubation: Incubate the plate for a period of 48 to 72 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours.

• Formazan Solubilization: Carefully remove the medium and add a solubilization solution (e.g., DMSO or isopropanol with 0.04 N HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and plot a dose-response curve to determine the IC50 value.[17]

Self-Validating System:

• Positive Control: Include a known cytotoxic agent (e.g., doxorubicin) to ensure the assay is responsive.

• Negative Control: Vehicle-treated cells represent 100% viability.

• Blank Control: Wells with media and MTT but no cells are used to subtract background absorbance.

Apoptosis Detection: Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be fluorescently labeled to detect apoptotic cells. Propidium iodide (PI) is a fluorescent intercalating agent that cannot cross the membrane of live and early apoptotic cells, but it can stain the DNA of late apoptotic and necrotic cells with compromised membrane integrity.[18]

Detailed Protocol:

• Cell Treatment: Treat cells with the triazine agents at their IC50 concentrations for a predetermined time. Include untreated and positive control (e.g., staurosporine-treated) cells.

• Cell Harvesting: Collect both adherent and floating cells.

• Washing: Wash the cells with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and PI.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry.

Data Interpretation:

• Annexin V- / PI- : Live cells

• Annexin V+ / PI- : Early apoptotic cells

• Annexin V+ / PI+ : Late apoptotic/necrotic cells

• Annexin V- / PI+ : Necrotic cells

Self-Validating System:

• Unstained Control: To set the baseline fluorescence.

• Annexin V only and PI only Controls: For proper compensation settings.

• Positive Control: Cells treated with a known apoptosis inducer.

• Negative Control: Untreated or vehicle-treated cells.[19]

Cell Cycle Analysis: Propidium Iodide (PI) Staining

This method quantifies the DNA content of cells to determine the proportion of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Principle: PI stoichiometrically binds to DNA, meaning the fluorescence intensity is directly proportional to the amount of DNA. Cells in G2/M have twice the DNA content of cells in G0/G1, while cells in the S phase have an intermediate amount.

Detailed Protocol:

• Cell Treatment and Harvesting: Treat cells as described for the apoptosis assay.

• Fixation: Fix the cells in cold 70% ethanol to permeabilize the membrane.

• Staining: Resuspend the fixed cells in a staining solution containing PI and RNase A (to prevent staining of double-stranded RNA).

• Incubation: Incubate the cells in the dark.

• Flow Cytometry Analysis: Analyze the cells using a flow cytometer, measuring the fluorescence of the PI signal.

Data Analysis: The resulting DNA content histogram is analyzed using cell cycle analysis software to determine the percentage of cells in each phase.

Self-Validating System:

• Untreated Control: To establish the normal cell cycle distribution.

• Positive Control: A known cell cycle-arresting agent (e.g., nocodazole for G2/M arrest) can be used to validate the assay's ability to detect cell cycle perturbations.

Conclusion: Navigating the Landscape of Triazine Anticancer Agents

The triazine scaffold has given rise to a diverse and powerful class of anticancer agents with mechanisms ranging from classical DNA alkylation to highly specific enzyme inhibition. This guide provides a framework for comparing the efficacy of these agents, emphasizing the importance of robust, well-controlled experimental methodologies. As our understanding of cancer biology deepens, the rational design and rigorous evaluation of novel triazine derivatives will undoubtedly continue to yield promising new therapies for a wide range of malignancies.

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A Comparative Analysis of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid and Known Dihydrofolate Reductase Inhibitors

This guide provides a comprehensive comparison of the potential biological activity of the novel compound 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid against established drugs known to target the folate metabolic pathway. Our analysis is grounded in the structural analogy of the subject compound to a well-understood class of therapeutic agents, the antifolates, and proposes a framework for its experimental validation.

Introduction: The Significance of the 1,3,5-Triazine Scaffold

The 1,3,5-triazine, or s-triazine, ring is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1] Its structural versatility and capacity for straightforward functionalization have made it an attractive starting point for drug discovery.[2] Notable examples of drugs featuring this heterocyclic nucleus include the anticancer agents enasidenib and gedatolisib.[1] The subject of this guide, 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid, features a 2,4-diamino-1,3,5-triazine core, which bears a strong resemblance to the 2,4-diaminopyrimidine motif present in a class of drugs known as dihydrofolate reductase (DHFR) inhibitors.[3][4] This structural similarity is the cornerstone of our comparative analysis, leading to the hypothesis that 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid functions as an antifolate agent.

Antifolates were among the first classes of antimetabolites to be used clinically and act by disrupting metabolic pathways dependent on folate (Vitamin B9).[5] These pathways are essential for the synthesis of DNA, RNA, and certain amino acids, making them critical for cell proliferation.[6][7] Consequently, inhibitors of these pathways have found broad application as anticancer and antimicrobial agents.[3][5]

Proposed Mechanism of Action: Inhibition of Dihydrofolate Reductase

We postulate that 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid acts as a competitive inhibitor of dihydrofolate reductase (DHFR). This enzyme is a crucial component of the folate pathway, responsible for the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF).[8][9] THF is the active form of folate, serving as a one-carbon donor in a variety of biosynthetic reactions, most notably the synthesis of thymidylate, a necessary precursor for DNA replication.[6]

By binding to the active site of DHFR, an inhibitor like our subject compound would prevent the binding of the natural substrate, DHF. This leads to a depletion of the intracellular THF pool, stalling DNA synthesis and ultimately leading to cell death, particularly in rapidly dividing cells such as cancer cells or microbes.[6][7]

The following diagram illustrates the central role of DHFR in the folate pathway and the proposed point of inhibition.

Caption: Proposed mechanism of action via inhibition of DHFR.

Comparative Framework: Selection of Known Drugs

To evaluate the potential activity of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid, we will compare it against three well-characterized DHFR inhibitors, each with a distinct therapeutic application. This allows for a broad assessment of its potential selectivity and potency.

• Methotrexate (MTX): A classical antifolate and potent anticancer agent.[7] It is structurally analogous to folic acid and exhibits high affinity for human DHFR.[8]

• Trimethoprim (TMP): A non-classical antifolate used as an antibacterial agent.[3] It demonstrates high selectivity for bacterial DHFR over the human enzyme.[8]

• Pyrimethamine (PYR): A non-classical antifolate effective against protozoan parasites, particularly Plasmodium falciparum (malaria) and Toxoplasma gondii.[6] It also shows selectivity for the parasitic DHFR.

Experimental Design for Comparative Analysis

A multi-tiered experimental approach is necessary to validate the proposed mechanism and quantitatively compare the activity of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid (referred to as 'Test Compound') with the selected known drugs.

The following workflow outlines the logical progression of experiments.

Caption: Tiered experimental workflow for comparative analysis.

Tier 1: DHFR Enzyme Inhibition Assay (Biochemical)

Causality: This is the foundational experiment to directly test the hypothesis that the Test Compound inhibits DHFR. By using purified DHFR enzymes from different species (human, bacterial, parasitic), we can determine both the potency (IC50) and selectivity of the compound. This is a self-validating system as the inclusion of known inhibitors (MTX, TMP, PYR) provides internal controls for assay performance.

Protocol:

• Enzyme Preparation: Obtain commercially available, purified recombinant DHFR from human, Escherichia coli (representing bacteria), and Plasmodium falciparum (representing parasites).

• Reagent Preparation:

  • Prepare a reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5, 1 mM DTT).

  • Prepare solutions of substrates: Dihydrofolate (DHF) and NADPH.

  • Prepare serial dilutions of the Test Compound, Methotrexate, Trimethoprim, and Pyrimethamine in a suitable solvent (e.g., DMSO).

• Assay Procedure:

  • In a 96-well UV-transparent plate, add the reaction buffer.

  • Add the respective DHFR enzyme to each well.

  • Add the serially diluted compounds (Test Compound and controls) to the wells. Incubate for 15 minutes at room temperature to allow for inhibitor binding.

  • Initiate the reaction by adding a mixture of DHF and NADPH.

• Data Acquisition:

  • Immediately measure the decrease in absorbance at 340 nm over time using a spectrophotometer. The oxidation of NADPH to NADP+ results in a decrease in absorbance at this wavelength.

• Data Analysis:

  • Calculate the initial reaction velocity for each concentration of the inhibitor.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) using a non-linear regression curve fit.

Tier 2: Cell-Based Proliferation and Growth Inhibition Assays

Causality: While the enzyme assay confirms target engagement, cell-based assays are crucial to determine if the compound can penetrate cell membranes and exert a biological effect. Comparing the results of these assays with the biochemical data provides insight into factors like cell permeability and potential off-target effects.

Protocols:

• Anticancer Cell Proliferation (e.g., HeLa cells):

  • Seed HeLa cells in 96-well plates and allow them to adhere overnight.

  • Treat the cells with serial dilutions of the Test Compound and Methotrexate for 72 hours.

  • Assess cell viability using a standard method, such as the MTT or resazurin reduction assay.

  • Calculate the GI50 (concentration for 50% growth inhibition).

• Antibacterial Minimum Inhibitory Concentration (MIC) (e.g., E. coli):

  • In a 96-well plate, prepare two-fold serial dilutions of the Test Compound and Trimethoprim in a suitable bacterial growth medium (e.g., Mueller-Hinton broth).

  • Inoculate each well with a standardized suspension of E. coli.

  • Incubate the plates at 37°C for 18-24 hours.

  • Determine the MIC, defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

• Antiparasitic Growth Inhibition (e.g., P. falciparum):

  • Culture synchronized, ring-stage P. falciparum in human erythrocytes.

  • Add serial dilutions of the Test Compound and Pyrimethamine to the cultures.

  • Incubate for 48-72 hours under appropriate conditions (low oxygen, 5% CO2).

  • Quantify parasite growth using a SYBR Green I-based fluorescence assay, which stains parasite DNA.

  • Calculate the IC50 value for parasite growth inhibition.

Data Presentation and Interpretation

The quantitative data generated from these experiments should be summarized in tables for clear comparison.

Table 1: Comparative DHFR Enzyme Inhibition (IC50, nM)

Compound	Human DHFR	E. coli DHFR	P. falciparum DHFR	Selectivity Ratio (Human/E. coli)	Selectivity Ratio (Human/P. falciparum)
Test Compound	[Experimental Value]	[Experimental Value]	[Experimental Value]	[Calculated Value]	[Calculated Value]
Methotrexate	~5	~1	~0.5	5	10
Trimethoprim	>30,000	~23	>10,000	<0.0008	<0.003
Pyrimethamine	~52,000	>10,000	~0.5	>5.2	~104,000

Note: Values for known drugs are representative and sourced from literature.[8]

Table 2: Comparative Cellular Activity (IC50/GI50/MIC)

Compound	HeLa Cells (GI50, nM)	E. coli (MIC, µg/mL)	P. falciparum (IC50, nM)
Test Compound	[Experimental Value]	[Experimental Value]	[Experimental Value]
Methotrexate	~10-50	Inactive	~10
Trimethoprim	>100,000	~0.5-5	Inactive
Pyrimethamine	>50,000	Inactive	~1-10

Conclusion and Future Directions

This guide outlines a scientifically rigorous framework for evaluating the biological activity of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid. Based on its chemical structure, the compound is strongly hypothesized to be a dihydrofolate reductase inhibitor. The proposed experimental workflow, progressing from biochemical target validation to cell-based functional assays, will allow for a direct and quantitative comparison against established drugs like Methotrexate, Trimethoprim, and Pyrimethamine.

The resulting data, particularly the IC50 values against different species' DHFR and the corresponding cellular activities, will elucidate the compound's potency and selectivity profile. A high potency against a microbial DHFR coupled with low activity against human DHFR, for instance, would suggest potential as a novel antimicrobial agent. Conversely, potent inhibition of human DHFR and cancer cell lines would indicate a potential application in oncology. This structured, comparative approach is essential for guiding the future development of this promising 1,3,5-triazine derivative.

References

• Kim, D., et al. (2005). (2R)-4-oxo-4-[3-(trifluoromethyl)-5,6-dihydro[2][5][10]triazolo[4,3-a]pyrazin-7(8H)-yl]-1-(2,4,5-trifluorophenyl)butan-2-amine: a potent, orally active dipeptidyl peptidase IV inhibitor for the treatment of type 2 diabetes. Journal of Medicinal Chemistry, 48(1), 141-151. Available at: [Link]

• Goldman, I. D., & Zhao, R. (2013). The antifolates. Cancer and Chemotherapy Reviews. Available at: [Link]

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A Senior Application Scientist's Guide to Validating the Biological Activity of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid

For researchers and drug development professionals, the exploration of novel chemical entities with therapeutic potential is a cornerstone of innovation. The compound 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid belongs to the s-triazine class of heterocyclic compounds, a scaffold renowned for its diverse and significant biological activities.[1][2][3] This guide provides a comprehensive framework for validating the biological activity of this specific molecule, comparing its predicted potential with established alternatives, and offering detailed experimental protocols for its characterization.

The 1,3,5-triazine ring is a privileged structure in medicinal chemistry, found in a variety of approved drugs and clinical candidates.[1][2] The diaminotriazine moiety, in particular, is a well-established pharmacophore, most notably for its ability to inhibit dihydrofolate reductase (DHFR), a critical enzyme in the folate metabolic pathway.[4][5][6][7] This pathway is essential for the synthesis of nucleotides and amino acids, and its inhibition can lead to cell death, making it an attractive target for antimicrobial and anticancer therapies.[6][7]

This guide will focus on the probable activity of 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid as a DHFR inhibitor, drawing comparisons with the well-established DHFR inhibitor methotrexate and the antimicrobial trimethoprim. We will also explore other potential activities based on the broader biological profile of triazine derivatives.

Comparative Analysis of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid and Key Alternatives

The structural features of 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid suggest a strong potential for biological activity, particularly as a competitive inhibitor of dihydrofolate reductase. The 2,4-diamino-1,3,5-triazine core is a known mimic of the pteridine ring of folic acid, allowing it to bind to the active site of DHFR. The acetic acid side chain may further enhance this binding through interactions with amino acid residues in the active site.

Feature	2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid	Methotrexate	Trimethoprim
Core Structure	2,4-Diamino-1,3,5-triazine	2,4-Diaminopteridine	2,4-Diaminopyrimidine
Mechanism of Action	Predicted DHFR inhibitor	DHFR inhibitor	DHFR inhibitor
Key Applications	Potential anticancer, antimicrobial	Anticancer, antirheumatic	Antibacterial
Structural Analogy to Substrate	Mimics the pteridine ring of folic acid	Mimics the pteridine ring and p-aminobenzoic acid portion of folic acid	Mimics the pteridine ring of folic acid
Side Chain	Acetic acid	Glutamic acid derivative	Trimethoxybenzyl group

Proposed Mechanism of Action: Dihydrofolate Reductase Inhibition

Dihydrofolate reductase catalyzes the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF), a crucial cofactor in the synthesis of purines, thymidylate, and certain amino acids. By inhibiting DHFR, 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid would deplete the cellular pool of THF, leading to the inhibition of DNA synthesis and cell proliferation. This mechanism is central to the action of many successful chemotherapeutic and antimicrobial agents.

Caption: Proposed mechanism of action of 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid via inhibition of DHFR.

Experimental Validation Protocols

To validate the predicted biological activity of 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid, a series of in vitro and cell-based assays are recommended.

Experimental Workflow

Caption: A stepwise workflow for the validation of the biological activity of the target compound.

Protocol 1: In Vitro Dihydrofolate Reductase (DHFR) Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid against purified human DHFR.

Materials:

• Purified recombinant human DHFR

• Dihydrofolate (DHF)

• NADPH

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM KCl, 1 mM EDTA)

• 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid

• Methotrexate (positive control)

• 96-well UV-transparent microplate

• Microplate spectrophotometer

Procedure:

• Prepare a stock solution of the test compound and methotrexate in a suitable solvent (e.g., DMSO).

• Create a serial dilution of the test compound and methotrexate in the assay buffer.

• In a 96-well plate, add the assay buffer, NADPH, and the serially diluted compounds or control.

• Initiate the reaction by adding DHF to each well.

• Immediately measure the decrease in absorbance at 340 nm over time, which corresponds to the oxidation of NADPH.

• Calculate the rate of reaction for each concentration of the inhibitor.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and determine the IC50 value using a suitable curve-fitting software.

Protocol 2: Cell-Based Proliferation Assay (MTT Assay)

Objective: To assess the cytotoxic effect of 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid on cancer cell lines.

Materials:

• Human cancer cell line (e.g., HeLa, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid

• Methotrexate (positive control)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plate

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Treat the cells with serial dilutions of the test compound or methotrexate for a specified period (e.g., 48-72 hours).

• Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability for each concentration and determine the GI50 (concentration for 50% of maximal inhibition of cell proliferation) value.

Beyond DHFR Inhibition: Exploring Other Potential Activities

While DHFR inhibition is a primary hypothesis, the 1,3,5-triazine scaffold is associated with a broad range of biological activities.[1][2][3][8][9][10][11][12] Therefore, it is prudent to screen 2-(4,6-diamino-1,3,5-triazin-2-yl)acetic acid against other relevant targets.

• Kinase Inhibition: Many triazine derivatives have shown potent inhibitory activity against various protein kinases.[13] Screening the compound against a panel of kinases could reveal novel therapeutic opportunities in oncology and inflammatory diseases.

• Antimicrobial Activity: The diaminotriazine structure is present in several antimicrobial agents. Testing the compound against a panel of pathogenic bacteria and fungi could identify potential applications in infectious diseases.[10]

• Antiviral Activity: Some triazine derivatives have demonstrated antiviral properties.[9] Screening against a range of viruses could uncover new antiviral leads.

Conclusion

2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid represents a promising starting point for drug discovery, leveraging the well-validated 2,4-diamino-1,3,5-triazine scaffold. The primary hypothesis of DHFR inhibition provides a clear and actionable path for initial validation studies. The experimental protocols outlined in this guide offer a robust framework for characterizing the compound's biological activity and comparing its performance against established drugs. By systematically evaluating its potency, selectivity, and cellular effects, researchers can effectively determine the therapeutic potential of this intriguing molecule and pave the way for the development of novel treatments for a range of diseases.

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A Comparative Guide to the Cross-Reactivity of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction to 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid and the Rationale for Cross-Reactivity Profiling

"2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid" is a heterocyclic compound featuring a 1,3,5-triazine core. Triazine derivatives are known to exhibit a wide spectrum of biological activities, including but not limited to, antimicrobial, antiviral, and anticancer effects.[1][2] This broad bioactivity underscores the importance of a thorough cross-reactivity assessment early in the drug discovery process. Off-target interactions can lead to unforeseen side effects or provide opportunities for drug repositioning.

Given that some triazine-containing compounds have been identified as DPP-4 inhibitors, a key enzyme in glucose homeostasis, we hypothesize that "2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid" may also target this enzyme.[3] DPP-4 inhibitors are a class of oral hypoglycemics used in the treatment of type 2 diabetes.[1][4] By assuming a primary target, we can design a rigorous cross-reactivity study to evaluate the compound's selectivity against other related and unrelated enzymes.

This guide will therefore use the putative DPP-4 inhibitory activity of "2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid" as a case study to illustrate the principles and practices of a comprehensive cross-reactivity analysis.

Comparative Analysis: "2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid" vs. Established DPP-4 Inhibitors

A critical aspect of characterizing a new compound is to benchmark it against existing drugs with the same target. For this guide, we will compare our compound of interest with five well-established DPP-4 inhibitors: Sitagliptin, Vildagliptin, Saxagliptin, Linagliptin, and Alogliptin.[5]

Structural Comparison

The chemical structures of these compounds reveal a diversity of scaffolds, highlighting that different molecular architectures can achieve inhibition of the same enzyme.

Compound	Chemical Structure	Key Structural Features
2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid		Diamino-triazine core with an acetic acid side chain.
Sitagliptin [6][7][8]		β-amino acid derivative with a trifluorophenyl group and a triazolopiperazine ring.
Vildagliptin		Cyanopyrrolidine derivative.
Saxagliptin [9][10][11][12]		Cyanopyrrolidine derivative with a rigid adamantane scaffold.
Linagliptin [13][14][15][16]		Xanthine-based molecule with a piperidine substituent.
Alogliptin [17][18][19][20]		Pyrimidinedione-based structure with a cyanobenzyl group.

Note: The structure for 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid is computationally generated as no experimentally determined structure is publicly available.

The structural diversity among these inhibitors suggests that the active site of DPP-4 can accommodate a range of chemical entities. Our compound of interest, with its triazine core, represents a distinct chemical class compared to these established drugs.

Comparative Potency and Selectivity (Hypothetical Data)

To illustrate how data would be presented in a real-world scenario, the following table presents hypothetical IC50 values for our compound of interest against DPP-4 and related enzymes, alongside published data for the comparator drugs. This allows for a direct comparison of potency and selectivity.

Compound	DPP-4 IC50 (nM)	DPP-8 IC50 (nM)	DPP-9 IC50 (nM)	Selectivity (DPP-8/DPP-4)	Selectivity (DPP-9/DPP-4)
2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid	50 (Hypothetical)	>10,000 (Hypothetical)	>10,000 (Hypothetical)	>200x	>200x
Sitagliptin	19	>10,000	>10,000	>526x	>526x
Vildagliptin [21]	62	3,300	450	53x	7.3x
Saxagliptin [22]	26	508	98	20x	3.8x
Alogliptin	<10	>10,000	>10,000	>1000x	>1000x
Linagliptin	1	>10,000	>10,000	>10,000x	>10,000x

Note: IC50 values for comparator drugs are sourced from publicly available literature and may vary depending on assay conditions. The data for "2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid" is purely hypothetical for illustrative purposes.

This table highlights the varying degrees of selectivity among DPP-4 inhibitors. A high selectivity ratio against closely related enzymes like DPP-8 and DPP-9 is a desirable characteristic to minimize potential off-target effects.

Experimental Protocols for Cross-Reactivity Assessment

To empirically determine the cross-reactivity profile of "2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid," a tiered approach is recommended. This involves an initial in vitro assay against the primary target, followed by broader screening against a panel of related and unrelated enzymes.

Workflow for Cross-Reactivity Profiling

Caption: Tiered workflow for assessing compound cross-reactivity.

Detailed Protocol: In Vitro DPP-4 Inhibition Assay

This protocol describes a fluorescence-based assay to determine the half-maximal inhibitory concentration (IC50) of a test compound against DPP-4.

Principle: The assay measures the activity of DPP-4 by the cleavage of a fluorogenic substrate, H-Gly-Pro-AMC (7-amino-4-methylcoumarin).[23][24] The release of free AMC results in a fluorescent signal that is proportional to the enzyme's activity. An inhibitor will reduce the rate of AMC release.

Materials:

• Recombinant Human DPP-4 enzyme

• DPP-4 Assay Buffer

• H-Gly-Pro-AMC substrate

• DPP-4 Inhibitor (e.g., Sitagliptin as a positive control)[25]

• Test compound ("2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid")

• 96-well black, flat-bottom plates

• Fluorescence plate reader

Procedure:

• Reagent Preparation:

  • Prepare a serial dilution of the test compound and the positive control (Sitagliptin) in assay buffer.

  • Dilute the DPP-4 enzyme to the working concentration in assay buffer.

  • Dilute the H-Gly-Pro-AMC substrate to the working concentration in assay buffer.

• Assay Plate Setup:

  • Add assay buffer to all wells.

  • Add the serially diluted test compound, positive control, or vehicle control to the appropriate wells.

  • Add the diluted DPP-4 enzyme to all wells except the "no enzyme" control wells.

  • Incubate the plate at 37°C for 10 minutes.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding the diluted H-Gly-Pro-AMC substrate to all wells.

  • Immediately place the plate in a fluorescence plate reader pre-set to 37°C.

  • Measure the fluorescence intensity (Excitation: 360 nm, Emission: 460 nm) every minute for 30 minutes.[23]

• Data Analysis:

  • Calculate the initial reaction velocity (v) for each concentration of the inhibitor.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a four-parameter logistic equation.

Rationale for Experimental Choices: The choice of H-Gly-Pro-AMC as a substrate is based on the known substrate specificity of DPP-4, which preferentially cleaves dipeptides with proline or alanine at the penultimate position.[26] The use of a fluorogenic substrate provides a sensitive and continuous readout of enzyme activity.

Broad Kinase Panel Screening

To assess the broader cross-reactivity of "2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid," it is essential to screen it against a large panel of protein kinases. Several commercial services offer kinase profiling against hundreds of kinases.[27][28][29]

Principle: These assays typically measure the ability of a compound to inhibit the phosphorylation of a substrate by a specific kinase. A common format is a radiometric assay that quantifies the incorporation of radiolabeled phosphate (from [γ-³³P]ATP) into a substrate.

Experimental Workflow:

Caption: Simplified kinome map illustrating hypothetical off-target hits (larger circles).

Interpretation: A selective compound will show potent inhibition of the primary target (in this hypothetical case, DPP-4 would be the main "hit," though it's not a kinase) and minimal activity against other kinases. The identification of significant off-target hits (e.g., >50% inhibition at 1 µM) warrants further investigation with IC50 determination to understand the potency of these interactions.

Conclusion

This guide has outlined a comprehensive strategy for evaluating the cross-reactivity of "2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid," using its putative role as a DPP-4 inhibitor as a working hypothesis. By comparing its structural features and (hypothetical) inhibitory profile with established drugs, and by detailing the necessary experimental protocols, we provide a robust framework for assessing compound selectivity. A thorough understanding of a compound's cross-reactivity is paramount for advancing safe and effective therapeutics. The methodologies described herein are fundamental to modern drug discovery and are essential for any scientist working to bring novel chemical entities from the bench to the clinic.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid

This guide provides essential safety and logistical information for the handling of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid (CAS No. 89180-20-1). As a trusted partner in your research, we aim to deliver value beyond the product itself by equipping you with the necessary knowledge to ensure laboratory safety and procedural excellence. The following protocols are designed to be a self-validating system, grounded in established safety principles and synthesized from the available hazard information for this specific compound.

While a comprehensive Safety Data Sheet (SDS) for this compound is not publicly available, GHS hazard classifications from chemical suppliers provide a strong foundation for safe handling protocols.[1][2] This guide supplements this information with best practices derived from safety data for structurally similar diamino-triazine compounds.

Hazard Identification and Risk Assessment: The "Why" Behind the Precautions

Understanding the intrinsic hazards of 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid is the first step in developing a robust safety plan. The known GHS classifications for this compound indicate the following primary hazards:

Hazard Statement	Description	Primary Route of Exposure
H302	Harmful if swallowed	Ingestion
H315	Causes skin irritation	Skin Contact
H319	Causes serious eye irritation	Eye Contact
H335	May cause respiratory irritation	Inhalation

Source: ChemScene, BLDpharm[1][2]

The causality behind these classifications lies in the chemical's reactivity with biological tissues. The diamino-triazine moiety, coupled with an acetic acid group, can interact with proteins and mucous membranes, leading to irritation upon contact. Ingestion can introduce the compound into the gastrointestinal tract, leading to systemic effects. As a solid, fine powder, it can be easily aerosolized, posing an inhalation risk.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical to mitigate the risks of exposure. The following table outlines the recommended PPE for handling 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid.

Body Part	Required PPE	Rationale
Eyes/Face	Chemical safety goggles and a face shield	Protects against splashes and airborne particles that can cause serious eye irritation. A face shield provides an additional layer of protection for the entire face.
Skin	Nitrile or neoprene gloves and a fully buttoned lab coat	Prevents skin irritation upon contact. Regular inspection of gloves for tears or punctures is crucial. A lab coat protects underlying clothing and skin from contamination.
Respiratory	A NIOSH-approved respirator with a particulate filter (e.g., N95)	Necessary when handling the powder outside of a certified chemical fume hood or when there is a risk of aerosolization, to prevent respiratory tract irritation.

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: PPE selection workflow for handling the compound.

Operational and Disposal Plans: A Step-by-Step Guide

Adherence to a strict operational protocol is essential for minimizing exposure and ensuring the integrity of your experiments.

Handling and Storage Protocol

• Preparation : Before handling, ensure that an eyewash station and safety shower are readily accessible. Designate a specific area for handling this compound.

• Engineering Controls : Whenever possible, handle the solid compound within a certified chemical fume hood to minimize inhalation exposure.[3]

• Weighing : When weighing, use a spatula to transfer the solid and avoid creating dust.[3] Perform this task in a fume hood or a ventilated balance enclosure.

• Personal Hygiene : Wash hands thoroughly with soap and water after handling, even if gloves were worn. Do not eat, drink, or smoke in the laboratory.

• Storage : Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[3][4] Recommended storage is at 2-8°C.[1][2]

Spill and Emergency Procedures

• Minor Spill (Solid) :

  • Evacuate the immediate area.

  • Wearing appropriate PPE (including respiratory protection), gently sweep or vacuum the spilled solid. Avoid actions that generate dust.

  • Place the collected material into a sealed container for disposal.

  • Clean the spill area with a damp cloth and decontaminate with a suitable cleaning agent.

• Skin Contact :

  • Immediately remove contaminated clothing.

  • Wash the affected area with copious amounts of soap and water for at least 15 minutes.

  • Seek medical attention if irritation persists.

• Eye Contact :

  • Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4]

  • Remove contact lenses if present and easy to do so.

  • Seek immediate medical attention.

• Inhalation :

  • Move the affected person to fresh air.

  • If breathing is difficult, provide oxygen.

  • Seek medical attention.

• Ingestion :

  • Do NOT induce vomiting.

  • Rinse the mouth with water.

  • Seek immediate medical attention.[4]

Disposal Plan

All waste generated from handling 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid, including contaminated PPE and spill cleanup materials, must be treated as hazardous waste.

• Waste Collection : Collect all solid waste in a clearly labeled, sealed container.

• Disposal : Dispose of the hazardous waste through a licensed waste disposal company, in accordance with all local, state, and federal regulations. Do not dispose of it down the drain or in the regular trash.

By implementing these detailed safety and handling protocols, you can confidently and safely incorporate 2-(4,6-Diamino-1,3,5-triazin-2-yl)acetic acid into your research endeavors.

References

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• 4. biosynth.com [biosynth.com]